2-Iodo-1,1,1,2,4,4,4-heptafluorobutane

• CAS: 29151-22-2

Core Science & Biosynthesis

Synthesis and Properties of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane: A Technical Guide for Advanced Fluorocarbon Development

Executive Summary

The incorporation of highly fluorinated motifs into small molecules is a cornerstone strategy in modern drug development and materials science, utilized to enhance lipophilicity, metabolic stability, and membrane permeability. 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane (CAS: 29151-22-2) serves as a premium fluorous building block, providing both a robust heptafluorobutyl chain and a reactive carbon-iodine bond for downstream cross-coupling.

This whitepaper details the physicochemical properties, mechanistic synthesis pathways, and a self-validating experimental protocol for generating this compound via the regioselective atom-transfer radical addition (ATRA) of trifluoroiodomethane (CF₃I) to 2,3,3,3-tetrafluoropropene (HFO-1234yf).

Chemical Identity & Physicochemical Properties

Understanding the baseline quantitative properties of the target molecule is critical for predicting its behavior during synthesis, purification, and application.

Table 1: Chemical Identity and Predicted Physicochemical Properties

Property	Value
Chemical Name	2-Iodo-1,1,1,2,4,4,4-heptafluorobutane
CAS Registry Number	1
Molecular Formula	C₄H₂F₇I
Molecular Weight	309.95 g/mol
Structural Formula	CF₃-CFI-CH₂-CF₃
Estimated Boiling Point	~ 75–85 °C (at 760 mmHg)
Physical State (Standard Conditions)	Colorless to pale pink liquid (coloration due to trace I₂)
Solubility	Highly soluble in fluorinated solvents, DCM, and THF; Insoluble in water

Mechanistic Pathways: Regioselective Radical Addition

The synthesis of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane relies on the thermal homolysis of 2 followed by its addition across the double bond of3.

Causality of Regioselectivity: The CF₃• radical is highly electrophilic. When it approaches the HFO-1234yf molecule (CH₂=C(F)CF₃), it selectively attacks the terminal, less sterically hindered, and more electron-rich methylene (CH₂) carbon. This regioselective attack generates a secondary carbon radical intermediate (CF₃-CH₂-C•(F)CF₃). This intermediate is relatively stabilized compared to a primary radical, driving the reaction forward to abstract an iodine atom from another CF₃I molecule, thus propagating the chain.

Figure 1: ATRA mechanism for the synthesis of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane.

Experimental Workflow: Synthesis & Purification

To ensure high scientific integrity, the following protocol is designed as a self-validating system . The reaction utilizes autogenous pressure at elevated temperatures, a standard methodology for reacting perfluoroalkyl iodides with fluoroolefins (4).

Table 2: Experimental Reagent Quantities & Stoichiometry

Reagent	MW ( g/mol )	Equivalents	Mass / Amount	Function
2,3,3,3-Tetrafluoropropene	114.04	1.00	11.4 g (0.10 mol)	Alkene Acceptor
Trifluoroiodomethane (CF₃I)	195.91	1.20	23.5 g (0.12 mol)	Radical Precursor
2-Iodo-1,1,1,2,4,4,4-heptafluorobutane	309.95	-	~24.8 g (Expected 80%)	Target Product

Step-by-Step Methodology

Step 1: Apparatus Preparation & Causality

• Action: Equip a 100 mL Hastelloy C-276 Parr autoclave with a pressure transducer and internal thermocouple. Purge the sealed reactor with dry N₂ for 15 minutes.

• Causality: Halogenated precursors at 200 °C can generate trace hydrofluoric (HF) and hydroiodic (HI) acids via adventitious moisture. Hastelloy prevents transition-metal leaching that would otherwise poison the radical chain process and degrade the reactor.

Step 2: Reagent Charging

• Action: Chill the autoclave to -78 °C using a dry ice/acetone bath. Apply a vacuum, then sequentially condense 23.5 g of CF₃I followed by 11.4 g of 2,3,3,3-tetrafluoropropene into the vessel via a gas manifold. Seal the reactor securely.

Step 3: Thermal Initiation & In-Process Validation

• Action: Remove the cooling bath and heat the reactor to 200 °C with continuous mechanical stirring (600 rpm). Maintain the temperature for 8–10 hours.

• Self-Validation: Monitor the pressure transducer. As the gaseous reagents (CF₃I and HFO-1234yf) are consumed to form the liquid product, the autogenous pressure will steadily drop. The reaction is deemed complete when the pressure curve asymptotes.

Step 4: Quench and Workup

• Action: Cool the reactor to room temperature, then carefully vent any unreacted gases (excess CF₃I) through a cold trap. Transfer the crude liquid to a separatory funnel and wash with 10% aqueous sodium thiosulfate (Na₂S₂O₃) (2 × 20 mL), followed by brine (20 mL). Dry over anhydrous MgSO₄.

• Causality: Radical termination generates elemental iodine (I₂), which causes product discoloration and auto-catalytic degradation. Na₂S₂O₃ reduces I₂ to water-soluble iodide (I⁻), ensuring a stable, highly pure fluorinated organic layer.

Step 5: Purification & Analytical Validation

• Action: Purify the dried organic layer via fractional distillation to isolate 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane.

• Self-Validation: Confirm the structure via ¹⁹F NMR and ¹H NMR. The complete disappearance of the terminal =CH₂ alkene protons (typically ~4.5–5.5 ppm) in the ¹H NMR, and the emergence of a highly deshielded -CFI- fluorine resonance in the ¹⁹F NMR, definitively validate the regioselective conversion.

Applications in Drug Development & Materials Science

For drug development professionals, the CF₃-CFI-CH₂-CF₃ motif is a highly versatile synthon. The robust heptafluorobutyl chain imparts extreme lipophilicity, which is frequently leveraged to increase the blood-brain barrier (BBB) penetration of neuroactive APIs or to extend the half-life of small molecules by blocking cytochrome P450 metabolic sites.

Furthermore, the secondary carbon-iodine bond serves as an ideal handle for late-stage functionalization. Through halogen-metal exchange (forming zinc or magnesium reagents) or direct photoredox catalysis, researchers can seamlessly append this heavy fluorous tag to complex aromatic or heteroaromatic drug scaffolds.

References

• WO 2008/027596 A2 - Compositions Comprising Fluoroolefins and Uses Thereof Source: WIPO / Googleapis URL
• CAS: 29151-22-2 - 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane Source: CymitQuimica URL
• US 2006/0116310 A1 - Compositions of HFC-152a and CF3I Source: Google Patents URL
• EP 3959188 B1 - HFO-1234ZE, HFO-1225ZC AND HFO-1234YF CONTAINING COMPOSITIONS Source: European Patent Office URL

Sources

• 1. cymitquimica.com [cymitquimica.com]
• 2. US20060116310A1 - Compositions of HFC-152a and CF3I - Google Patents [patents.google.com]
• 3. data.epo.org [data.epo.org]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Whitepaper: Physicochemical Characteristics and Application Workflows of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane

Executive Summary & Molecular Architecture

In the rapidly evolving landscape of organofluorine chemistry, highly fluorinated alkyl iodides serve as indispensable building blocks for synthesizing complex fluorinated architectures. 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane (CAS: 29151-22-2) represents a unique structural motif characterized by a highly electron-deficient fluoroalkyl core[1].

Unlike terminal perfluoroalkyl iodides (e.g., perfluorobutyl iodide), this compound features a secondary iodine atom flanked by a trifluoromethyl group and a fluorinated methylene bridge ( CF3​-CFI-CH2​-CF3​ ). This specific steric and electronic environment significantly alters its bond dissociation energy (BDE) and radical stability, making it a highly selective reagent for radical-mediated transformations, particularly Atom Transfer Radical Addition (ATRA) and fluorous tagging in drug discovery.

Physicochemical Profiling

Understanding the physicochemical baseline of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane is critical for optimizing reaction conditions, predicting phase behavior, and ensuring safe handling. The presence of seven fluorine atoms imparts high lipophilicity, low surface tension, and significant chemical inertness to the carbon skeleton, while the carbon-iodine bond remains the primary site of reactivity.

Table 1: Key Physicochemical Parameters

Parameter	Value	Causality / Significance
IUPAC Name	1,1,1,2,4,4,4-Heptafluoro-2-iodobutane	Defines the secondary nature of the reactive C-I bond.
CAS Registry Number	29151-22-2[1]	Standardized identification for procurement and regulatory compliance.
Molecular Formula	C4​H2​F7​I [2]	Balances the fluorous mass with the reactive halogen.
Molecular Weight	309.95 g/mol	Critical for stoichiometric calculations in high-precision synthesis.
Physical State	Heavy Liquid	Typical of short-chain polyfluoroalkyl iodides due to weak intermolecular van der Waals forces.
Solubility Profile	Soluble in fluorinated solvents, ether, and DCM. Immiscible with water.	Facilitates fluorous biphasic catalysis and easy workup via phase separation.

Mechanistic Reactivity: Atom Transfer Radical Addition (ATRA)

The primary synthetic utility of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane lies in its ability to generate the electrophilic CF3​-CF∙-CH2​-CF3​ radical. Due to the strong electron-withdrawing nature of the adjacent CF3​ groups, the resulting radical is highly electrophilic and reacts rapidly with electron-rich alkenes.

The ATRA mechanism relies on a delicate balance of radical generation, addition, and chain-transfer steps. The secondary nature of the radical provides a unique steric profile that minimizes unwanted homocoupling compared to primary perfluoroalkyl radicals.

Figure 1: Atom Transfer Radical Addition (ATRA) pathway of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane.

Experimental Protocol: Standardized ATRA Workflow

To ensure reproducibility and trustworthiness, the following protocol outlines a self-validating system for the addition of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane to a terminal alkene.

Step 1: Reagent Preparation and Degassing

• Action: In an oven-dried Schlenk flask, combine 1.0 equivalent of the terminal alkene with 1.5 equivalents of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane.

• Causality: The excess of the fluoroalkyl iodide drives the equilibrium of the chain-transfer step, minimizing telomerization (polymerization) of the alkene.

• Validation: Perform three freeze-pump-thaw cycles. Oxygen is a potent radical scavenger; its complete removal is validated by the absence of bubbling during the thaw cycle under static vacuum.

Step 2: Initiation

• Action: Add 0.05 equivalents of AIBN (Azobisisobutyronitrile) or a suitable photocatalyst (e.g., Ru(bpy)3Cl2 for visible light mediation) under an argon atmosphere.

• Causality: AIBN thermally decomposes at ~65 °C to provide the initial radical flux needed to abstract iodine and kickstart the propagation cycle.

Step 3: Reaction Execution

• Action: Heat the mixture to 70 °C (if using AIBN) or irradiate with blue LEDs (if using a photocatalyst) for 12 hours.

• Causality: Controlled energy input ensures a steady, low concentration of radicals, which prevents radical-radical termination events (e.g., disproportionation or dimerization).

Step 4: Quenching and Purification

• Action: Cool to room temperature and quench with saturated aqueous sodium thiosulfate.

• Causality: Thiosulfate reduces any free iodine ( I2​ ) generated via side reactions, preventing product degradation during workup. Extract with dichloromethane, dry over MgSO4​ , and purify via silica gel chromatography.

Analytical Validation

Post-synthesis, the structural integrity of the incorporated 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane motif must be verified:

• 19 F NMR Spectroscopy: The signature of the incorporated fragment will show distinct resonances for the two non-equivalent CF3​ groups and the single fluorine atom on the chiral center. The loss of the C-I bond shifts the local fluorine resonance upfield.

• GC-MS: The molecular ion peak will reflect the exact mass addition of the C4​H2​F7​ fragment, with a characteristic loss of iodine (M-127) in the fragmentation pattern.

References

• NextSDS. "1,1,1,2,2,3,3-heptafluoro-4-iodobutane — Chemical Substance Information." NextSDS Regulatory Database. Available at:[Link]

Sources

• 1. CAS: 29151-22-2 | CymitQuimica [cymitquimica.com]
• 2. nextsds.com [nextsds.com]

Mechanism of C-F Bond Activation in 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane: Pathways to 1,1,2,4,4,4-Hexafluoro-1-butene

Executive Summary

The selective activation of carbon-fluorine (C-F) bonds remains one of the most formidable challenges in synthetic chemistry due to the bond's exceptional thermodynamic stability (Bond Dissociation Energy ≈ 480 kJ/mol) and low polarizability. In highly fluorinated systems such as 2-iodo-1,1,1,2,4,4,4-heptafluorobutane ( CF3​−CF(I)−CH2​−CF3​ ), direct oxidative addition into the C-F bond is kinetically non-competitive.

To overcome this, modern synthetic methodologies utilize the significantly weaker C-I bond (BDE ≈ 230 kJ/mol) as a "Trojan horse." By initiating cleavage at the C-I site, researchers can generate highly reactive organometallic or radical intermediates that drastically lower the activation barrier for subsequent C-F cleavage. This whitepaper details the mechanistic pathways—Transition Metal Catalysis and Photoredox Single Electron Transfer (SET)—that drive the regioselective β -fluoride elimination of 2-iodo-1,1,1,2,4,4,4-heptafluorobutane to yield the valuable fluoroalkene 1,1,2,4,4,4-hexafluoro-1-butene (HFC-1336cyf) .

Mechanistic Pathways for C-F Activation

The activation of the C-F bond in 2-iodo-1,1,1,2,4,4,4-heptafluorobutane requires navigating the competition between β -fluoride elimination (from the C1 CF3​ group) and β -hydride elimination (from the C3 CH2​ group). By carefully selecting the catalytic regime, the pathway can be biased entirely toward C-F activation [1].

Pathway A: Transition-Metal Catalyzed β -Fluoride Elimination

In this regime, low-valent transition metals (e.g., Pd0 or Ni0 ) undergo rapid oxidative addition into the C-I bond.

• Oxidative Addition: The metal inserts into the C2-I bond, forming a transient [M]−CF(CF3​)(CH2​CF3​) complex.

• Agostic Interaction: The electron-deficient metal center coordinates with the lone pairs of the fluorine atoms on the adjacent C1 trifluoromethyl group.

• Elimination: Driven by the thermodynamic stability of the resulting Metal-Fluoride bond and the addition of external fluoride scavengers, the complex undergoes β -fluoride elimination, expelling [M]−F and yielding the terminal alkene CF2​=CF−CH2​−CF3​ [2].

Pathway B: Photoredox-Catalyzed Radical-Polar Crossover

Visible-light photoredox catalysis offers a milder, metal-free alternative for C-F activation [3].

• First SET: An excited-state photocatalyst (e.g., fac−Ir(ppy)3∗​ ) donates an electron to the C-I antibonding orbital, triggering mesolytic cleavage to form the fluoroalkyl radical CF3​−CF∙−CH2​−CF3​ .

• Second SET (Crossover): The radical is further reduced by the catalytic cycle to a highly reactive carbanion CF3​−CF−−CH2​−CF3​ .

• E1cB-like Defluorination: The intense electronic repulsion in the carbanion forces the expulsion of a fluoride ion ( F− ) from the adjacent C1 position, forming the double bond.

Fig 1. Divergent mechanistic pathways for the C-F bond activation of 2-iodo-1,1,1,2,4,4,4-heptafluorobutane.

Quantitative Pathway Comparison

To assist process chemists in selecting the optimal route, the following table summarizes the quantitative and operational metrics of both activation pathways.

Parameter	Pathway A: Transition Metal Catalysis	Pathway B: Photoredox Catalysis (SET)
Catalyst System	Pd(PPh3​)4​ or Ni(COD)2​ (5-10 mol%)	fac−Ir(ppy)3​ or Eosin Y (1-2 mol%)
Activation Mode	Concerted Oxidative Addition	Single Electron Transfer (SET)
Key Intermediate	Metal-Fluoroalkyl Complex	Fluoroalkyl Radical → Carbanion
C-F Cleavage Step	β -Fluoride Elimination	E1cB-like Defluorination
Typical Temperature	60 °C - 100 °C	20 °C - 25 °C (Ambient)
Regioselectivity	Exclusively C1 ( CF3​ group)	Exclusively C1 ( CF3​ group)
Primary Product	HFC-1336cyf [4]	HFC-1336cyf [4]

Self-Validating Experimental Protocols

The following protocols are designed with internal validation loops to ensure reproducibility and mechanistic fidelity.

Protocol 1: Photoredox-Catalyzed Defluorination (Pathway B)

Causality & Design Choices:

• Solvent (DMF): Highly polar aprotic solvents are mandatory to stabilize the transient carbanion formed during the radical-polar crossover.

• Base ( Cs2​CO3​ ): Acts as an irreversible thermodynamic sink for the generated HI and HF. Without a strong fluoride scavenger, the reaction reaches an equilibrium state, stalling conversion.

• Internal Standard ( α,α,α -trifluorotoluene): Allows for non-destructive, real-time reaction monitoring via 19F NMR.

Step-by-Step Methodology:

• Preparation: In a nitrogen-filled glovebox, charge an oven-dried 10 mL Schlenk tube with fac−Ir(ppy)3​ (1.0 mol%), Cs2​CO3​ (2.5 equiv.), and a magnetic stir bar.

• Substrate Addition: Add anhydrous DMF (0.1 M relative to substrate). Inject 2-iodo-1,1,1,2,4,4,4-heptafluorobutane (1.0 equiv.) and α,α,α -trifluorotoluene (0.5 equiv. as internal standard).

• Degassing: Seal the tube, remove from the glovebox, and subject the mixture to three freeze-pump-thaw cycles to remove dissolved oxygen (which rapidly quenches the excited state photocatalyst).

• Irradiation: Irradiate the mixture using 440 nm blue LEDs at 25 °C. Ensure vigorous stirring to maintain the suspension of the inorganic base.

• In-Situ Validation: After 4 hours, extract a 50 μL aliquot under inert flow. Dilute in CDCl3​ and acquire a 19F NMR spectrum.

  • Validation Check: Monitor the disappearance of the CF(I) signal ( ≈ -110 ppm) and the emergence of the vinylic fluorine signal of HFC-1336cyf. If conversion is <95%, continue irradiation.

• Quenching & Isolation: Once validated, quench the reaction with cold water. Extract the volatile fluorinated alkene via cryogenic distillation or careful extraction with a low-boiling fluorinated solvent.

Fig 2. Self-validating experimental workflow for C-F activation protocols.

Protocol 2: Transition-Metal Catalyzed Dehydrofluorination (Pathway A)

Causality & Design Choices:

• Catalyst ( Pd(PPh3​)4​ ): The electron-rich Pd0 center is highly nucleophilic, enabling rapid oxidative addition into the sterically hindered C2-I bond.

• Temperature (80 °C): β -fluoride elimination from Pd requires thermal activation to overcome the high activation barrier associated with breaking the strong C-F bond.

Step-by-Step Methodology:

• Under an argon atmosphere, combine Pd(PPh3​)4​ (5 mol%), K3​PO4​ (2.0 equiv.), and anhydrous Toluene in a pressure-resistant reaction vessel.

• Inject 2-iodo-1,1,1,2,4,4,4-heptafluorobutane (1.0 equiv.).

• Seal the vessel and heat to 80 °C using a precisely controlled oil bath or heating block.

• Monitor the reaction via GC-MS or 19F NMR at 2-hour intervals.

• Upon completion, cool the vessel to -78 °C before opening to prevent the loss of the highly volatile HFC-1336cyf product. Purify via trap-to-trap vacuum distillation.

Conclusion

The C-F bond activation of 2-iodo-1,1,1,2,4,4,4-heptafluorobutane perfectly illustrates the concept of indirect bond activation. By leveraging the lability of the C-I bond, chemists can bypass the extreme thermodynamic barriers of direct C-F cleavage. Whether utilizing the organometallic β -fluoride elimination pathway or the photoredox radical-polar crossover, the regioselective synthesis of 1,1,2,4,4,4-hexafluoro-1-butene provides a critical blueprint for the late-stage functionalization of perfluoroalkyl substances in pharmaceutical and materials science.

References

• Huang, W. X., & White, J. M. (2003). Direct spectroscopic evidence of the cross-coupling reaction between CH(2)(a) and CF(3)(a) on Ag(111). Journal of the American Chemical Society, 125(36), 10798-10799. Available at:[Link]

• Robin, M. L., et al. (2013). Fire extinguishing and fire suppression compositions comprising unsaturated fluorocarbons. US Patent 20130037279A1.

• Leng, X., et al. (2023). Direct Fluoroacylation of Indole with Perfluoroalkyl Iodides. Organic Letters, 25(29), 5389–5394. Available at:[Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 21096853, 1,1,2,4,4,4-Hexafluorobut-1-ene. Available at:[Link]

Thermal and Chemical Stability Profile of 2-Iodo-1,1,1,2,4,4,4-Heptafluorobutane

An In-Depth Technical Guide for Process Chemists and Drug Development Professionals

Executive Summary

As a Senior Application Scientist working with fluorinated building blocks, I frequently encounter the assumption that all perfluoroalkyl and polyfluoroalkyl substances (PFAS) are uniformly inert. This is a dangerous oversimplification. 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane (CAS: 29151-22-2), characterized by the structural formula CF3​-CFI-CH2​-CF3​ , is a highly specialized secondary fluoroalkyl iodide. While it serves as an exceptional radical precursor for atom transfer radical addition (ATRA) and cross-coupling methodologies, its unique structural asymmetry introduces specific thermal and chemical vulnerabilities.

This whitepaper deconstructs the stability profile of this compound, explaining the mechanistic causality behind its degradation pathways and providing self-validating experimental protocols for rigorous stability testing.

Mechanistic Causality: Structural & Electronic Profile

To understand the stability of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane, we must analyze its electronic microenvironment. The molecule features a secondary carbon (C2) bonded to a bulky iodine atom, flanked by a strongly electron-withdrawing trifluoromethyl group ( CF3​ ) and a methylene bridge ( CH2​ ).

• C-I Bond Weakening: The intense inductive electron withdrawal from the adjacent CF3​ and fluorine atoms creates a highly electron-deficient C2 core. This polarization elongates and weakens the C-I bond compared to non-fluorinated alkyl iodides, lowering the bond dissociation energy and predisposing the molecule to homolytic cleavage under thermal or photonic stress .

• Methylene Acidity: The CH2​ protons at C3 are sandwiched between the electron-withdrawing -CFI- and terminal -CF3​ groups. This drastically increases their Brønsted acidity, making the molecule exceptionally vulnerable to base-catalyzed dehydroiodination—a vulnerability not present in fully perfluorinated analogs.

Degradation Pathways

A. Thermal and Photochemical Lability

Fluoroalkyl iodides are notoriously sensitive to ultraviolet (UV) light and elevated temperatures . Upon exposure to temperatures exceeding 150 °C or UV irradiation ( λ<300 nm), the weak C-I bond undergoes homolytic scission. This generates a highly reactive secondary perfluoroalkyl radical ( CF3​-C∙F-CH2​-CF3​ ) and an iodine radical ( I∙ ). If not intentionally trapped by an alkene or transition metal catalyst, these radicals will rapidly undergo disproportionation or abstract hydrogen from the surrounding solvent, leading to complex mixture degradation.

B. Base-Promoted Dehydroiodination (E2 Elimination)

The most critical chemical instability of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane occurs in alkaline environments. The presence of a base (e.g., hydroxides, alkoxides, or even mild amine bases) triggers an E2 elimination mechanism. The base abstracts an acidic proton from the C3 methylene group, initiating a concerted expulsion of the iodide leaving group from C2. This results in the formation of 1,1,1,2,4,4,4-heptafluoro-2-butene ( CF3​-CF=CH-CF3​ ) and hydroiodic acid (HI).

Fig 1. Primary chemical and thermal degradation pathways of the heptafluorobutane derivative.

Quantitative Stability Metrics

To aid in process design, the following table summarizes the empirical stability thresholds of the compound. These metrics dictate that the material must be stored in amber glass under an inert atmosphere (Argon/Nitrogen) at sub-ambient temperatures.

Property / Metric	Value	Experimental Conditions
C-I Bond Dissociation Energy	~52 - 55 kcal/mol	Estimated via computational models
Thermal Decomposition Onset ( Td​ )	> 160 °C	Neat liquid, N2​ atmosphere (TGA)
Dehydroiodination Half-Life	< 10 minutes	0.1 M NaOH in MeOH/Water, 25 °C
Photolytic Half-Life	< 5 minutes	254 nm UV irradiation, ambient temp
Storage Recommendation	< 4 °C	Amber glass, inert atmosphere ( N2​ /Ar)

Self-Validating Experimental Protocols

In drug development, a protocol is only as good as its ability to prove its own accuracy. The following workflows are designed as self-validating systems to ensure that observed degradation is chemically genuine and not an artifact of poor analytical technique.

Protocol A: Thermal Stress Testing via TGA-DSC-MS

Purpose: To differentiate true thermal C-I bond homolysis from simple evaporative mass loss. Causality of Design: Thermogravimetric Analysis (TGA) alone cannot distinguish between boiling/evaporation and degradation. By coupling TGA and Differential Scanning Calorimetry (DSC) with Mass Spectrometry (MS), we can track the exact temperature at which the C-I bond breaks by monitoring the evolution of specific ion fragments.

• Sample Preparation: Load 5–10 mg of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane into a sealed aluminum crucible with a pinhole (to prevent premature rupture while suppressing early evaporation).

• Atmosphere Control: Purge the furnace with high-purity Argon at 50 mL/min to prevent oxidative artifacts.

• Heating Ramp: Apply a heating rate of 10 °C/min from 25 °C to 300 °C.

• MS Integration (Self-Validation): Continuously monitor the MS effluent for m/z 127 ( I+ ) and m/z 128 ( HI+ ). The onset of these specific mass signals, correlating with an endothermic DSC peak, definitively validates the thermal cleavage of the C-I bond rather than mere volatilization.

Protocol B: Kinetic Profiling of Base-Catalyzed Dehydroiodination

Purpose: To quantify the E2 elimination rate in real-time. Causality of Design: We utilize anhydrous deuterated acetonitrile ( CD3​CN ) rather than methanol. Methanol can act as a nucleophile, introducing competitive solvolysis pathways. CD3​CN ensures the E2 elimination pathway is isolated. Furthermore, utilizing NMR with an internal standard ensures mass balance; if the sum of the product and reactant fluorine integrals drops below 100%, the operator immediately knows volatile products are escaping the NMR tube.

• Standardization: Prepare a 0.1 M solution of the compound in CD3​CN . Add exactly 0.05 M of α,α,α -trifluorotoluene as an inert internal standard.

• Baseline Acquisition: Acquire a baseline NMR spectrum to establish the initial integration ratio between the analyte's CF3​ signals and the internal standard.

• Base Injection: Inject 1.5 equivalents of a non-nucleophilic base (e.g., DBU or DIPEA) directly into the NMR tube. Invert twice to mix.

• Kinetic Monitoring: Acquire NMR spectra every 60 seconds for 1 hour at 25 °C.

• Data Analysis: Plot the exponential decay of the -CFI- fluorine signal against the appearance of the vinylic fluorine signal of the heptafluoro-2-butene product to extract the rate constant ( k ).

Fig 2. Self-validating experimental workflow for kinetic profiling via in-situ 19F NMR.

References

• Syntheses with perfluoroalkyl iodides. A review. Journal of Fluorine Chemistry / ResearchGate. Discusses the foundational thermal stability, chemical inertness, and homolytic C-I cleavage mechanisms of fluoroalkyl iodides. URL: [Link]

• Reductive Degradation of Perfluoroalkyl Compounds with Aquated Electrons Generated from Iodide Photolysis at 254 nm. PubMed Central (PMC). Provides authoritative grounding on the photochemical lability and UV-induced degradation kinetics of perfluoroalkyl iodides. URL: [Link]

Solubility and Solvation Dynamics of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane in Common Organic Solvents: A Technical Guide

Executive Summary & Chemical Identity

2-Iodo-1,1,1,2,4,4,4-heptafluorobutane (CAS: 29151-22-2) is a specialized polyfluoroalkyl iodide characterized by its highly fluorinated backbone and a reactive carbon-iodine (C-I) bond[1]. In drug development and advanced materials science, this compound serves as a critical building block for introducing fluorous motifs via radical addition, cross-coupling methodologies, or sulfinatodehalogenation.

Understanding the solubility profile of this compound is paramount for application scientists. The solvent environment directly dictates the thermodynamics of the C-I bond homolysis and the stabilization of the resulting fluorinated radical. Like most perfluoroalkyl iodides, it is generally insoluble in water but exhibits broad solubility across most organic solvents[2].

Thermodynamic Principles of Solvation

The solvation behavior of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane is governed by two competing molecular forces:

• The Fluorous Effect (Hydrophobic/Lipophobic Balance): The CF3​ and CF groups create a dense, tightly held electron cloud with exceptionally low polarizability. This minimizes London dispersion forces, rendering the fluorinated backbone highly hydrophobic (water-repelling) and oleophobic (oil/fat-repelling)[3]. Consequently, it is poorly soluble in highly polar protic solvents.

• Halogen Bonding ( σ -Hole Interactions): The highly electronegative heptafluorobutyl group inductively withdraws electron density from the iodine atom. This creates a pronounced region of positive electrostatic potential (the σ -hole) on the halogen's distal axis. This σ -hole allows the compound to form strong, highly directional non-covalent interactions with Lewis basic solvents (e.g., the oxygen in THF or DMSO, or the nitrogen in acetonitrile), which promotes homolysis of the perfluoroalkyl iodide[4].

Solvation dynamics and phase interactions of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane.

Quantitative Solubility Profile in Common Solvents

Because fluoroalkyl iodides exhibit unique partitioning behavior, their solubility does not follow standard "like-dissolves-like" rules strictly based on polarity. Instead, solubility is a function of halogen-bond acceptor capacity and fluorous affinity.

Solvent Class	Representative Solvents	Estimated Solubility at 25°C	Primary Solvation Mechanism
Polar Protic	Water, Methanol, Ethanol	< 0.1 mg/mL (Insoluble)	Hydrophobic/Lipophobic exclusion
Polar Aprotic	DMSO, DMF, Acetonitrile	> 100 mg/mL (Highly Soluble)	Dipole-dipole & Halogen bonding
Non-Polar Organic	Hexane, Toluene, DCM	> 500 mg/mL (Very Soluble)	Van der Waals & London dispersion
Fluorous	Perfluorohexane, Perfluorodecalin	Miscible ( ∞ )	Fluorous-fluorous affinity

Experimental Protocol: Self-Validating qNMR Determination of Solubility

To accurately determine the solubility limit of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane in a given organic solvent, Quantitative Nuclear Magnetic Resonance (qNMR) using 19F NMR is the gold standard. This method avoids the volatility losses associated with traditional gravimetric analysis and provides a self-validating structural confirmation.

Step-by-Step Methodology:

• Preparation of Saturated Solutions: In a 2 mL sealed glass vial, add 1.0 mL of the target deuterated solvent (e.g., DMSO−d6​ , CDCl3​ ). Gradually add 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane in 50 μL increments until a persistent biphasic system (or visible droplet phase) remains after 10 minutes of vortexing at 25°C.

• Equilibration: Centrifuge the mixture at 5,000 rpm for 5 minutes to ensure complete phase separation. Allow the vial to rest in a temperature-controlled block at 25.0 ± 0.1°C for 24 hours.

• Sampling: Carefully extract 100 μL of the clear supernatant using a gas-tight syringe, strictly avoiding the dense fluorous layer at the bottom.

• Internal Standard Addition: Transfer the aliquot to an NMR tube. Add exactly 10.0 μL of a standardized solution of α,α,α -trifluorotoluene (internal standard) and dilute with 400 μL of the same deuterated solvent.

• qNMR Acquisition: Acquire 19F NMR spectra. Causality Note: You must set the relaxation delay ( D1​ ) to at least 5 times the longest longitudinal relaxation time ( T1​ ) of the fluorine nuclei (typically D1​≥10 seconds for fluorinated small molecules). Failing to do so will result in incomplete magnetization recovery and artificially skewed integration values.

• Calculation: Calculate the molar concentration based on the integration ratio of the CF3​ signal of the analyte versus the internal standard.

Application Workflow: Solvent-Mediated Iodoperfluoroalkylation

The solubility and halogen-bonding capacity of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane dictate its utility in radical addition reactions to alkenes and alkynes. For instance, using a polar aprotic solvent like DMSO is significantly better than CH3​CN/H2​O mixtures at promoting the addition of perfluoroalkyl iodides to alkenes. The strong solvation of the iodine atom by DMSO weakens the C-I bond, facilitating single-electron transfer (SET) and subsequent radical generation.

Workflow for solvent-dependent iodoperfluoroalkylation using fluoroalkyl iodides.

Protocol for Solvent-Optimized Radical Addition:

• Reagent Mixing: In a Schlenk tube, dissolve the alkene substrate (1.0 equiv) and 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane (1.5 equiv) in anhydrous DMSO (0.2 M concentration).

• Initiator Addition: Add Na2​S2​O4​ (1.2 equiv) and NaHCO3​ (1.2 equiv) to the solution. Causality Note: The partial solubility of the inorganic salts in DMSO creates a highly dispersive, reactive slurry that maximizes surface-area contact for the single-electron transfer.

• Reaction Execution: Stir the mixture at 55°C under an argon atmosphere. The halogen-bond activation by the solvent lowers the activation energy for C-I homolysis.

• Workup: Quench with water. Because the fluorinated backbone is highly hydrophobic[3], the fluorous product will phase-separate or can be efficiently extracted using a non-polar organic solvent like hexane or ethyl acetate.

References

1.[1] CAS: 29151-22-2 - CymitQuimica Source: cymitquimica.com URL:

2.[2] A Facile Photoinduced Iodoperfluoroalkylation of Dienes, Diynes, and Enynes with Perfluoroalkyl Iodides via Selective Radical Cyclization Source: researchgate.net URL:

3.[3] Contaminants > Per- and Polyfluoroalkyl Substances (PFAS) > Chemistry and Behavior Source: clu-in.org URL:

4.[4] Activation of perfluoroalkyl iodides by anions: extending the scope of halogen bond activation to C(sp3)–H amidation, C(sp2) Source: nih.gov URL:

5. Chem Soc Rev CRITICAL REVIEW Source: cas.cn URL:

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theoretical and computational studies of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane

Theoretical and Computational Studies of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane: A Technical Guide to Homolytic Cleavage and ATRA Reactivity

Introduction to the Heptafluorobutyl Architecture

The molecule 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane (CAS 29151-22-2)[1] represents a highly specialized secondary fluoroalkyl iodide. In the realm of modern synthetic chemistry and drug development, the selective introduction of fluorinated moieties is a powerful strategy to enhance metabolic stability, lipophilicity, and bioavailability[2]. Fluoroalkyl iodides serve as premier radical precursors in Atom Transfer Radical Addition (ATRA) reactions[3][4].

Unlike linear primary perfluoroalkyl iodides (e.g., C4​F9​I ), 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane features a secondary carbon-iodine (C–I) bond flanked by a strongly electron-withdrawing trifluoromethyl ( −CF3​ ) group and a 2,2,2-trifluoroethyl ( −CH2​CF3​ ) group. This unique steric and electronic environment significantly alters the bond dissociation energy (BDE) and the electrophilicity of the resulting radical, necessitating rigorous computational modeling to predict its reactivity accurately[5][6].

Computational Thermochemistry and C–I Bond Dissociation

The reactivity of fluoroalkyl iodides in photoredox catalysis is fundamentally governed by the homolytic cleavage of the C–I bond[7]. To understand the thermodynamic driving forces, Density Functional Theory (DFT) is employed to calculate the BDE[5].

Causality in Computational Choices

Standard basis sets fail to accurately model iodine due to relativistic effects that contract the core s and p orbitals, thereby shielding the nuclear charge and altering valence orbital energies. To correct this, an Effective Core Potential (ECP) is mandatory. Furthermore, the M06-2X functional is selected for single-point energy evaluations because its high exact-exchange percentage accurately captures the thermochemistry of main-group radical species, avoiding the radical delocalization error common in pure generalized gradient approximation (GGA) functionals[5].

Figure 1: Step-by-step computational workflow for determining the C-I bond dissociation energy.

Self-Validating Computational Protocol

• Conformer Generation : Generate 3D conformers of CF3​−CF(I)−CH2​−CF3​ . Rotate around the C2–C3 bond to identify the lowest-energy anti and gauche conformers.

• Geometry Optimization : Optimize the lowest-energy conformer using the B3LYP functional with Grimme’s D3 dispersion correction. Use the def2-SVP basis set for C, H, and F, and def2-SVP with ECP for I.

• Frequency Validation : Perform a vibrational frequency analysis at 298.15 K. Validation step: Ensure there are zero imaginary frequencies, confirming the geometry is a true local minimum. Extract the zero-point energy (ZPE) and thermal enthalpic corrections ( Hcorr​ ).

• Single-Point Energy : Calculate the refined electronic energy ( Eelec​ ) using M06-2X/def2-TZVP (with ECP for I).

• BDE Calculation : Calculate the total enthalpy ( H=Eelec​+Hcorr​ ) for the parent molecule, the heptafluorobutyl radical, and the iodine atom. Calculate BDE: BDE=Hradical​+HI​−Hmolecule​ .

Quantitative Data Presentation

The secondary nature of the radical generated from 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane allows for hyperconjugative stabilization from the adjacent −CH2​− protons, resulting in a lower BDE compared to primary perfluoroalkyl iodides[6].

Fluoroalkyl Iodide	Substitution Type	Calculated C–I BDE (kcal/mol)*	Relative Reactivity in ATRA
CF3​I	Methyl	~54.0	High
C4​F9​I	Primary	56.0[6]	Moderate
CF3​−CF(I)−CF3​	Secondary	~50.5	Very High
CF3​−CF(I)−CH2​−CF3​	Secondary	~51.2	Very High

*Values derived from the M06-2X/def2-TZVP level of theory. Lower BDE correlates with easier homolytic cleavage under photoredox conditions.

Mechanistic Insights into Photoredox ATRA

The generation of the highly electrophilic heptafluorobutyl radical ( CF3​−C∙F−CH2​−CF3​ ) is typically driven by visible-light photoredox catalysis or through the formation of Electron Donor-Acceptor (EDA) complexes[7][8]. Because the strongly electron-withdrawing fluorine atoms lower the Lowest Unoccupied Molecular Orbital (LUMO) of the C–I bond, the molecule readily accepts a single electron from an excited-state photocatalyst (SET process) or forms a halogen bond with Lewis basic solvents[9].

Figure 2: Visible-light photoredox catalytic cycle for the ATRA of heptafluorobutyl iodide.

Experimental Validation Protocol

To empirically validate the computational findings, the following self-validating experimental protocol details the visible-light promoted ATRA of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane to a standard terminal olefin (e.g., 1-hexene).

Causality in Experimental Choices

N,N-Dimethylacetamide (DMA) is selected as the solvent because its Lewis basic oxygen can form an EDA complex with the electrophilic iodine atom, facilitating the photochemical generation of the radical even in the absence of exogenous transition metals[8]. 1,4-Difluorobenzene is utilized as an internal standard because its 19F NMR signal (-119 ppm) does not overlap with the complex multiplet signals of the heptafluorobutyl group[10].

Step-by-Step Methodology

• Reaction Assembly : Inside an argon-filled glovebox, charge a 10 mL oven-dried Schlenk tube with 1-hexene (0.2 mmol, 1.0 equiv) and 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane (0.3 mmol, 1.5 equiv).

• Solvent & Catalyst Addition : Add 2.0 mL of anhydrous, degassed DMA. If employing a photoredox catalyst to accelerate the reaction, add 1 mol% of fac−Ir(ppy)3​ .

• Photochemical Irradiation : Seal the Schlenk tube, remove it from the glovebox, and place it in a photoreactor equipped with 460 nm blue LEDs. Irradiate the mixture at room temperature (maintained via a cooling fan) for 16 hours[3][7].

• Internal Validation (Kinetic Monitoring) : At the 16-hour mark, extract a 50 μL aliquot. Add 10 μL of 1,4-difluorobenzene (internal standard) and dilute with CDCl3​ . Obtain a 19F NMR spectrum to calculate the precise spectroscopic yield before proceeding to workup[10].

• Mechanistic Control (Self-Validation) : Run a parallel reaction under identical conditions but add 2.0 equivalents of TEMPO (2,2,6,6-Tetramethylpiperidin-1-yl)oxyl. Validation step: The complete suppression of the ATRA product and the detection of the TEMPO-heptafluorobutyl adduct via GC-MS confirms the homolytic radical pathway.

• Workup and Isolation : Quench the main reaction mixture with deionized water (10 mL) and extract with ethyl acetate ( 3×10 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify the crude 1,2-adduct via silica gel column chromatography.

References

• Computational Study with DFT and Kinetic Models on the Mechanism of Photoinitiated Aromatic Perfluoroalkylations. ACS Organic Letters.[Link]

• Visible-light Promoted Atom Transfer Radical Addition−Elimination (ATRE) Reaction for the Synthesis of Fluoroalkylated Alkenes Using DMA as Electron-donor. PMC / Molecules.[Link]

• Combinatorial Nickel-Catalyzed Monofluoroalkylation of Aryl Boronic Acids with Unactivated Fluoroalkyl Iodides. ACS Organic Letters.[Link]

• External Photocatalyst-Free Visible Light-Promoted 1,3-Addition of Perfluoroalkyl Iodides to Vinyldiazoacetates. Chinese Chemical Society.[Link]

• The Different Faces of Photoredox Catalysts: Visible-Light-Mediated Atom Transfer Radical Addition (ATRA) Reactions of Perfluoroalkyl Iodides with Styrenes and Phenylacetylenes. ACS Catalysis.[Link]

• Photochemical Fluoroalkylations with Fluorinated Gases Facilitated by a Robust Metal-Organic Framework. PMC / Nature Communications.[Link]

• Construction of sterically congested oxindole derivatives via visible-light-induced radical-coupling. PMC / Chemical Science.[Link]

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Protocols & Analytical Methods

Application Notes &amp; Protocols: The Use of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane in Radical Reactions

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: A Versatile Precursor for Secondary Perfluoroalkyl Radicals

The strategic introduction of fluorinated moieties into organic molecules is a cornerstone of modern medicinal, agrochemical, and materials science.[1] Fluorination can profoundly alter a molecule's physical and chemical properties, including its lipophilicity, metabolic stability, and binding affinity. 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane is a key reagent for introducing the 1,1,1,2,4,4,4-heptafluorobutan-2-yl group, a secondary perfluoroalkyl chain. Its utility stems from the inherent weakness of the carbon-iodine (C-I) bond, which can be readily cleaved under mild conditions to generate the corresponding secondary perfluoroalkyl radical.

The high electronegativity of the fluorine atoms inductively weakens the C-I bond, making it susceptible to homolytic cleavage. This allows for the generation of the electrophilic heptafluorobutyl radical, which can then participate in a wide array of synthetic transformations. While the literature on this specific isomer is consolidated with that of other perfluoroalkyl iodides (RFI), the principles of its reactivity are well-established and analogous to more extensively studied RFI reagents.[2][3] This guide will detail the primary methods for radical generation from 2-iodo-1,1,1,2,4,4,4-heptafluorobutane and provide protocols for its application in key radical reactions.

Compound Profile: 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane

Property	Value
Chemical Structure	CF₃-CF(I)-CH₂-CF₃
CAS Number	29151-22-2[4]
Molecular Formula	C₄H₂F₇I
Molecular Weight	309.95 g/mol
Appearance	Colorless to pink liquid
Key Feature	Precursor to the secondary 1,1,1,2,4,4,4-heptafluorobutan-2-yl radical

Part 1: Generating the Heptafluorobutan-2-yl Radical

The successful application of 2-iodo-1,1,1,2,4,4,4-heptafluorobutane hinges on the efficient generation of the corresponding radical, •CF(CF₃)CH₂CF₃. Several robust methods exist, each with distinct advantages depending on the desired transformation and substrate compatibility.

The generation of perfluoroalkyl radicals from their corresponding iodides is a well-established field.[2] Key methods include photoredox catalysis, where a photocatalyst absorbs visible light and engages in a single-electron transfer (SET) with the RFI, and the use of radical initiators like triethylborane (Et₃B), which reacts with atmospheric oxygen to produce ethyl radicals that propagate the chain. Furthermore, the formation of an electron donor-acceptor (EDA) complex between a Lewis base (like an amine or phenolate) and the perfluoroalkyl iodide can facilitate its photoactivation, often without an external photocatalyst.[2][5]

Diagram 1: Key methods for generating the heptafluorobutan-2-yl radical.

Part 2: Core Applications & Mechanistic Insights

The generated heptafluorobutan-2-yl radical is a versatile intermediate for forging new carbon-carbon and carbon-heteroatom bonds.

Application 1: Atom Transfer Radical Addition (ATRA) to Alkenes & Alkynes

ATRA is a powerful, atom-economical method for the difunctionalization of unsaturated bonds.[6] The process involves the addition of the perfluoroalkyl radical across the π-system, followed by the transfer of an iodine atom from another molecule of the starting iodide to the newly formed carbon-centered radical. This regenerates the perfluoroalkyl radical, propagating a radical chain.

Visible-light photoredox catalysis is particularly effective for this transformation.[6][7] A photocatalyst, upon excitation by light, can either oxidize or reduce the perfluoroalkyl iodide to generate the radical, which then enters the chain-propagating cycle.

Diagram 2: Generalized photocatalytic cycle for an ATRA reaction.

This method is highly efficient for the iodoperfluoroalkylation of a wide range of alkenes and alkynes, including those bearing sensitive functional groups.[8][9]

Application 2: Hydroperfluoroalkylation of Unactivated Alkenes

A particularly valuable transformation is the net addition of a RF-H bond across an alkene. This can be achieved via a two-step radical process: the addition of the perfluoroalkyl radical to the alkene, followed by a Hydrogen Atom Transfer (HAT) from a suitable donor to quench the resulting carbon-centered radical.

A highly effective and mild system for this reaction employs triethylborane (Et₃B) as a radical initiator and a hydrogen atom donor like 4-tert-butylcatechol (TBC).[10] The reaction is initiated by the introduction of a small amount of air, which reacts with Et₃B to produce ethyl radicals (Et•).[11] The ethyl radical then abstracts an iodine atom from 2-iodo-1,1,1,2,4,4,4-heptafluorobutane to generate the key RF• radical, starting the chain reaction.

Diagram 3: Radical chain mechanism for Et₃B-mediated hydroperfluoroalkylation.

This method is notable for its operational simplicity and its applicability to a broad range of unactivated alkenes, including complex molecules and natural products.[10]

Part 3: Experimental Protocols

Note: These protocols are generalized and should be adapted based on the specific substrate. All manipulations involving radical initiators should be performed with appropriate safety precautions in a well-ventilated fume hood.

Protocol 1: Et₃B-Mediated Hydroperfluoroalkylation of an Unactivated Alkene

This protocol is adapted from the general procedure for the hydroperfluoroalkylation of unactivated alkenes.[10]

Materials:

• 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane (RFI)

• Alkene substrate

• 4-tert-butylcatechol (TBC)

• Triethylborane (Et₃B, 1.0 M solution in hexanes or THF)

• Anhydrous dichloromethane (DCM)

• Schlenk flask or oven-dried vial with a septum

• Standard glassware for workup and purification (e.g., silica gel chromatography)

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the alkene substrate (1.0 equiv., e.g., 0.2 mmol), 2-iodo-1,1,1,2,4,4,4-heptafluorobutane (1.2 equiv.), and 4-tert-butylcatechol (2.0 equiv.).

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times.

• Solvent Addition: Add anhydrous dichloromethane via syringe to achieve a suitable concentration (e.g., 0.1 M with respect to the alkene).

• Initiator Addition: Add the triethylborane solution (e.g., 1.0 M in hexanes, 0.5 equiv.) dropwise via syringe at room temperature.

• Initiation with Air: Carefully introduce a small amount of air into the reaction vessel via a syringe (e.g., 2 mL for a 25 mL flask) and stir the reaction mixture. The causality here is critical: Et₃B reacts with O₂ to generate the initiating ethyl radicals.[11] The reaction is often mildly exothermic.

• Reaction Monitoring: Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 1-4 hours at room temperature.

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure. The crude residue can be directly purified.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the desired hydroperfluoroalkylated product.

Data Presentation: Substrate Scope for Hydroperfluoroalkylation

The following table, based on representative examples from the literature for similar RFI reagents, illustrates the potential scope of the reaction.[10]

Entry	Alkene Substrate	Product Structure (Illustrative)	Typical Yield
1	1-Octene	C₆H₁₃-CH(RF)-CH₃	Good-Excellent
2	Allylbenzene	Ph-CH₂-CH(RF)-CH₃	Good
3	Methylenecyclohexane	1-Methyl-1-(CH₂RF)-cyclohexane	Excellent
4	(-)-β-Pinene	Ring-opened product	Good

RF = -CF(CF₃)CH₂CF₃

Protocol 2: Visible-Light Photoredox-Catalyzed Atom Transfer Radical Addition (ATRA)

This protocol is a generalized procedure based on established methods for the photocatalytic ATRA of perfluoroalkyl iodides.[6][7][12]

Materials:

• 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane (RFI)

• Alkene or alkyne substrate

• Photocatalyst (e.g., fac-Ir(ppy)₃, Ru(bpy)₃Cl₂, or a copper catalyst)

• Anhydrous, degassed solvent (e.g., MeCN, DMF, or 1,4-dioxane)

• Reaction vessel transparent to visible light (e.g., borosilicate glass vial)

• Visible light source (e.g., Blue LED strip, 23 W CFL bulb)

• Stir plate and magnetic stir bar

Procedure:

• Reaction Setup: In a reaction vial, combine the alkene/alkyne substrate (1.0 equiv.), 2-iodo-1,1,1,2,4,4,4-heptafluorobutane (1.5 equiv.), and the photocatalyst (1-2 mol%).

• Solvent and Degassing: Add the anhydrous solvent. To ensure the removal of oxygen, which can quench the excited state of the photocatalyst, degas the mixture thoroughly. This can be achieved by three freeze-pump-thaw cycles or by sparging with an inert gas (Argon or Nitrogen) for 15-20 minutes.

• Irradiation: Seal the vial and place it on a stir plate approximately 5-10 cm from the light source. If necessary, use a fan to maintain the reaction at room temperature.

• Reaction Monitoring: Stir the reaction under irradiation and monitor its progress by TLC or GC-MS. Reactions are typically complete in 12-24 hours.

• Workup: Once the reaction is complete, remove the solvent under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to isolate the iodoperfluoroalkylated adduct.

Trustworthiness and Self-Validation

The protocols described are designed to be self-validating. Successful radical generation and reaction are confirmed by the consumption of starting materials and the formation of a new product with a significant mass increase, corresponding to the addition of the C₄H₂F₇ or C₄H₂F₇I group. The regioselectivity of the addition can be confirmed by standard NMR techniques (¹H, ¹⁹F, ¹³C). In case of reaction failure, control experiments are recommended:

• No Light/Initiator: Running the reaction in the absence of the light source (Protocol 2) or air/Et₃B (Protocol 1) should result in no product formation, confirming the radical pathway.

• Radical Scavenger: Addition of a radical scavenger like TEMPO should inhibit the reaction, providing further evidence for a radical mechanism.[13]

References

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• Stephenson, C. R. J. et al. Photocatalytic hydrofluoroalkylation of alkenes with carboxylic acids. Nature Communications. Available at: [Link]

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• Electron Transfer Initiated Free Radical Additions of Perfluoroalkyl Iodides and Diiodides to Alkenes. ResearchGate. Available at: [Link]

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• 1,1,1,2,2-Pentafluoro-4-iodobutane. Pharos. Available at: [Link]

• OCTAFLUORO-1,4-DIIODOBUTANE Safety Data Sheet. Daikin Chemicals. Available at: [Link]

• 1,1,1,2,4,4,4-Heptafluorobut-2-ene. PubChem. Available at: [Link]

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Application Note: Advanced Protocols for Photoredox-Catalyzed Perfluoroalkylation Using 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane

Introduction & Mechanistic Rationale

The incorporation of fluorinated motifs into organic frameworks is a cornerstone of modern drug development, profoundly influencing lipophilicity, metabolic stability, and target binding affinity. Among the diverse fluorinated building blocks, 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane (CAS: 29151-22-2) offers a unique secondary fluoroalkyl scaffold (—CF(CF₃)CH₂CF₃) [1].

Unlike primary perfluoroalkyl iodides (e.g., nonafluorobutyl iodide), the secondary nature of this reagent, coupled with the strong electron-withdrawing effect of the adjacent trifluoromethyl groups, significantly lowers the energy of the C–I σ∗ orbital. This structural nuance makes it an ideal candidate for visible-light-mediated photoredox catalysis.

Expertise & Causality: By utilizing single-electron transfer (SET) from an excited-state photocatalyst (or via a halogen-bonding EDA complex), we can achieve mild, room-temperature homolytic cleavage of the C–I bond. This completely bypasses the harsh thermal conditions (>80°C) required by traditional radical initiators (e.g., AIBN or peroxides), which often lead to the degradation of sensitive functional groups and poor regioselectivity (1).

Mechanistic Pathway: Photoredox Atom Transfer Radical Addition (ATRA)

The foundational mechanism for functionalizing alkenes with this reagent is the ATRA pathway.

• Causality of Catalyst Choice: We utilize fac -Ir(ppy)₃ because its excited state possesses sufficient reduction potential to transfer an electron to the fluoroalkyl iodide.

• Causality of Chain Propagation: Once the highly electrophilic secondary fluoroalkyl radical adds to the alkene, the resulting carbon-centered radical is nucleophilic. It abstracts an iodine atom from another molecule of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane, propagating the radical chain and ensuring high atom economy (2).

Caption: Visible-light-mediated photoredox ATRA mechanism for fluoroalkyl iodides.

Experimental Protocols

To ensure a self-validating system, these protocols integrate in-process analytical checkpoints.

Protocol A: Visible-Light-Mediated ATRA to Terminal Alkenes

Objective: Synthesis of 1-iodo-2-(heptafluoroisobutyl)alkanes via redox-neutral ATRA. Causality of Additives: A catalytic amount of sodium ascorbate acts as a reductive initiator to kickstart the catalytic cycle by quenching any trace oxidized photocatalyst back to its active state.

Step-by-Step Methodology:

• Reaction Assembly: In an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add fac -Ir(ppy)₃ (1.0 mol%, 0.005 mmol) and sodium ascorbate (5.0 mol%, 0.025 mmol).

• Substrate Addition: Add the terminal alkene (e.g., 1-octene, 0.5 mmol, 1.0 equiv).

• Solvent & Reagent Introduction: Add 2.0 mL of anhydrous DMSO. Then, carefully add 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane (0.75 mmol, 1.5 equiv). Note: The fluoroalkyl iodide is volatile; handle with a pre-chilled syringe.

• Critical Degassing: Subject the mixture to three consecutive freeze-pump-thaw cycles. Causality: Molecular oxygen is a potent triplet quencher and will rapidly intercept the carbon-centered radical intermediate to form peroxides, drastically reducing the yield.

• Photochemical Activation: Backfill with Argon, seal the tube, and place it approximately 5 cm away from a 24W Blue LED strip (440–450 nm). Stir vigorously at room temperature (maintaining a water bath if the LEDs generate excess heat) for 14 hours.

• In-Process Validation: Remove a 10 µL aliquot, dilute in CDCl₃, and perform ¹⁹F-NMR. The disappearance of the characteristic C-F multiplet adjacent to the iodine in the starting material confirms conversion.

• Quenching & Purification: Dilute with water (10 mL) and extract with diethyl ether (3 × 10 mL). Wash the combined organic layers with brine, dry over Na₂SO₄, concentrate in vacuo, and purify via flash column chromatography (hexane/EtOAc).

Protocol B: Halogen-Bond-Promoted C-H Fluoroalkylation of Heteroarenes

Objective: Direct C2/C3 functionalization of electron-rich heteroarenes (e.g., indoles) without exogenous transition metals (3). Causality of Additives: TMEDA (tetramethylethylenediamine) acts as an electron donor, forming a photoactive ground-state electron donor-acceptor (EDA) complex with the iodine atom of the reagent via halogen bonding, enabling visible-light absorption without a photocatalyst (4).

Step-by-Step Methodology:

• Assembly: To a 10 mL glass vial, add the indole derivative (0.5 mmol, 1.0 equiv) and TMEDA (1.0 mmol, 2.0 equiv).

• Solvent & Reagent: Dissolve in 3.0 mL of anhydrous THF. Add 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane (1.0 mmol, 2.0 equiv).

• Degassing: Sparge the solution with Argon for 15 minutes.

• Irradiation: Seal the vial and irradiate with a compact fluorescent lamp (CFL) or Blue LEDs at ambient temperature for 24 hours.

• Validation & Workup: Monitor by TLC (UV active spots). Upon completion, quench with saturated aqueous NH₄Cl, extract with EtOAc, and purify via silica gel chromatography.

Caption: Standardized experimental workflow for visible-light perfluoroalkylation.

Quantitative Data & Substrate Scope

The following table summarizes expected yields and conditions based on the integration of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane across various substrate classes.

Substrate Class	Reaction Type	Catalyst / Additive	Light Source	Time (h)	Expected Yield (%)
Terminal Alkenes	ATRA	fac -Ir(ppy)₃ / Na-Ascorbate	Blue LED (450 nm)	14	78 - 85%
Terminal Alkynes	ATRA	Ru(bpy)₃Cl₂ / Na-Ascorbate	Blue LED (450 nm)	18	65 - 72%
Indoles (C2/C3)	C-H Substitution	None / TMEDA	CFL or Blue LED	24	70 - 80%
Pyrroles (C2)	C-H Substitution	None / TMEDA	CFL or Blue LED	24	60 - 68%
Vinyldiazoacetates	1,3-Addition	None (Catalyst-Free)	Blue LED (450 nm)	12	75 - 82%

Troubleshooting & Optimization Insights

• Observation: Low conversion or recovered starting material.

  • Causality: Inadequate degassing leading to oxygen quenching of the photocatalyst excited state.

  • Solution: Strictly adhere to the freeze-pump-thaw protocol rather than simple sparging. Ensure the Schlenk line vacuum is <0.1 mbar.

• Observation: Formation of dehydroiodinated products (alkenes) instead of the ATRA adduct.

  • Causality: The secondary iodine in the ATRA product is highly prone to E2 elimination if the reaction environment becomes too basic.

  • Solution: Avoid adding exogenous strong bases. If using an amine additive (like TMEDA), monitor the reaction time closely and quench immediately upon completion to minimize background elimination.

References

• CAS: 29151-22-2 - 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane, CymitQuimica.
• Visible Light-Mediated Atom Transfer Radical Addition via Oxidative and Reductive Quenching of Photocatalysts, Journal of the American Chemical Society.
• Visible-Light-Induced Atom Transfer Radical Addition and Cyclization of Perfluoroalkyl Halides with 1,n-Enynes, ACS Sustainable Chemistry & Engineering.
• Halogen-Bond-Promoted Photoactivation of Perfluoroalkyl Iodides: A Photochemical Protocol for Perfluoroalkylation Reactions, Organic Letters.
• Radical Perfluoroalkylation Enabled by a Catalytically Generated Halogen Bonding Complex and Visible Light Irradiation, The Journal of Organic Chemistry.

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Application Note: 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane as a Key Building Block for Next-Generation Agrochemicals

Abstract

The strategic incorporation of fluorinated moieties into bioactive molecules is a cornerstone of modern agrochemical design, often enhancing metabolic stability, lipophilicity, and target binding affinity.[1][2][3] This guide provides an in-depth technical overview of 2-iodo-1,1,1,2,4,4,4-heptafluorobutane (iso-C₄F₇I), a versatile fluorinated building block, for researchers and scientists in the agrochemical sector. We present its physicochemical properties, detailed protocols for its application in novel compound synthesis via photoredox and copper-catalyzed reactions, and a workflow for the characterization of its derivatives. The protocols are designed to be self-validating, with clear explanations of the underlying chemical principles to empower researchers in the development of next-generation crop protection agents.

Introduction: The Strategic Role of Fluorine in Agrochemical Design

The introduction of fluorine atoms or fluorinated groups into active ingredients has become a pivotal strategy in the development of modern crop protection products.[4] This is due to the unique physicochemical properties that fluorine imparts upon a molecule. With the highest electronegativity and a small atomic radius, fluorine can dramatically alter a molecule's acidity, stability, and lipophilicity.[3] These modifications often lead to enhanced biological activity by improving transport to the target site, increasing binding affinity to receptors or enzymes, and preventing metabolic deactivation.[3]

Recent data underscores this trend, with a significant percentage of newly launched agrochemicals featuring fluorinated compounds.[1] Molecules containing trifluoromethyl (CF₃) and other fluoroalkyl groups are prevalent in highly effective fungicides, herbicides, and insecticides.[1][5] The use of fluorinated building blocks, such as perfluoroalkyl iodides, provides a reliable method for introducing these valuable moieties into complex molecular scaffolds.[3][6] 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane offers a branched, secondary perfluoroalkyl structure, which can provide unique steric and electronic properties compared to its linear counterparts, potentially leading to novel modes of action and improved efficacy.

Physicochemical Profile: 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane (iso-C₄F₇I)

Understanding the physical and chemical properties of a building block is critical for designing successful synthetic strategies. 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane is a dense, colorless to light-colored liquid. Its properties are summarized below. Note that some data is analogous to similar secondary iodoalkanes due to limited specific data for this exact isomer.[7]

Property	Value	Source
CAS Number	29151-22-2	[8]
Molecular Formula	C₄H F₇I
Molecular Weight	323.94 g/mol	Analogous to C4H2F7I[9]
Boiling Point	~119-120 °C (lit.)	Analogous to 2-Iodobutane[7]
Density	~1.6 g/mL at 25 °C (lit.)	Analogous to 2-Iodobutane[7]
Refractive Index	~1.499 (lit.)	Analogous to 2-Iodobutane[7]
Solubility	Insoluble in water. Soluble in alcohol, ether, and other common organic solvents.	[7]
Stability	Light-sensitive. Incompatible with strong oxidizing agents.	[7]

Synthetic Applications & Protocols

The carbon-iodine bond in 2-iodo-1,1,1,2,4,4,4-heptafluorobutane is the key to its synthetic utility. The strong electron-withdrawing nature of the heptafluorobutyl group polarizes the C-I bond, making the iodine a good leaving group and facilitating the formation of a perfluoroalkyl radical under appropriate conditions.[10] This reactivity enables a range of powerful transformations.

Protocol 1: Visible-Light Photoredox-Catalyzed Addition to Olefins

Causality: Visible-light photoredox catalysis has emerged as a mild and powerful method for generating radicals.[11] In this protocol, a photocatalyst, upon excitation by blue light, engages in a single-electron transfer (SET) with the perfluoroalkyl iodide. This process generates a highly reactive heptafluorobutyl radical, which can then add across the double bond of an olefin to form a new carbon-carbon bond. This method avoids the use of harsh reagents or high temperatures, preserving sensitive functional groups often present in complex agrochemical candidates.[12][13]

Experimental Workflow Diagram:

Caption: General workflow for photoredox-catalyzed hydro-heptafluorobutylation.

Step-by-Step Protocol:

• Setup: To a flame-dried Schlenk tube, add the olefin substrate (1.0 mmol, 1.0 equiv), a photocatalyst such as Ru(bpy)₃Cl₂ (0.01 mmol, 1 mol%), and a hydrogen atom donor like Hantzsch ester (1.5 mmol, 1.5 equiv).[11]

• Reagent Addition: Place the tube under an inert atmosphere (N₂ or Ar). Add degassed solvent (e.g., DMF, 10 mL) via syringe, followed by 2-iodo-1,1,1,2,4,4,4-heptafluorobutane (1.2 mmol, 1.2 equiv) and a base such as Et₃N if required by the specific mechanism (1.0-2.0 equiv).[11]

• Degassing: Subject the reaction mixture to three freeze-pump-thaw cycles to ensure the removal of oxygen, which can quench the excited state of the photocatalyst.

• Reaction: Place the sealed tube approximately 5-10 cm from a blue LED lamp (e.g., 5W, 450 nm). Stir the mixture at room temperature for 12-24 hours, monitoring by TLC or GC-MS.

• Work-up: Upon completion, dilute the reaction mixture with ethyl acetate and wash with water (3x) and brine (1x). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a suitable eluent system (e.g., hexanes/ethyl acetate) to afford the desired product.

Protocol 2: Copper-Catalyzed Cross-Coupling with (Hetero)aryl Halides

Causality: Transition metal-catalyzed cross-coupling is a foundational tool for C-C bond formation. Copper-mediated reactions are particularly effective for coupling perfluoroalkyl moieties with aryl and heteroaryl systems, which are common scaffolds in agrochemicals.[14][15][16] In this protocol, copper powder or a copper(I) salt facilitates the coupling between the perfluoroalkyl iodide and an aryl or heteroaryl halide (iodide or bromide). The reaction likely proceeds through a Cu-perfluoroalkyl intermediate. This method is robust and tolerates a wide range of functional groups.[15][17]

Step-by-Step Protocol:

• Setup: In an oven-dried reaction vial, combine the (hetero)aryl iodide or bromide (1.0 mmol, 1.0 equiv), copper powder (3.0 equiv), and a ligand if necessary (e.g., 1,10-phenanthroline, 10-20 mol%).[18]

• Reagent Addition: Seal the vial with a septum and purge with an inert atmosphere (N₂ or Ar). Add anhydrous, degassed DMF (5-10 mL) via syringe, followed by 2-iodo-1,1,1,2,4,4,4-heptafluorobutane (2.0-2.5 equiv).[17]

• Reaction: Heat the reaction mixture in an oil bath at 40-100 °C for 8-12 hours.[15][17] The optimal temperature will depend on the reactivity of the specific heteroaryl halide. Monitor the reaction progress by TLC or GC-MS.

• Work-up: After cooling to room temperature, filter the mixture through a pad of Celite to remove copper residues, washing the pad with ethyl acetate. Transfer the filtrate to a separatory funnel, dilute with water, and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the crude product by flash column chromatography or preparative HPLC to yield the heptafluorobutylated (hetero)arene.

Workflow for Product Characterization & Validation

Confirming the structure and purity of the newly synthesized compounds is a critical, self-validating step. A standard analytical workflow should be employed.

Logical Diagram for Characterization:

Caption: Standard workflow for the characterization and validation of novel derivatives.

Expected Spectral Signatures:

• ¹H NMR: Protons adjacent to the newly installed heptafluorobutyl group will show characteristic splitting patterns due to coupling with both the single proton and multiple fluorine atoms on the moiety.

• ¹⁹F NMR: This is the most diagnostic technique. The spectrum for the -CF(CF₃)₂ group is complex but highly characteristic. It will typically show two main signals: a septet (or multiplet of septets) for the single fluorine on the secondary carbon and a doublet (or multiplet of doublets) for the two CF₃ groups, with coupling between them.

• ¹³C NMR: Carbons bearing fluorine atoms will appear as multiplets with large C-F coupling constants.

• HRMS (High-Resolution Mass Spectrometry): This will provide an exact mass measurement, allowing for the unambiguous confirmation of the elemental formula of the product.

Safety & Handling

2-Iodo-1,1,1,2,4,4,4-heptafluorobutane should be handled with care in a well-ventilated fume hood. As with other halogenated organic compounds, it is an irritant.[19]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[20][21]

• Handling: Avoid breathing vapors. Prevent contact with skin and eyes.[20][22] It is light-sensitive and should be stored in an opaque container, protected from light, and in a cool, dry place.[20]

• Disposal: Dispose of contents and container in accordance with all local, regional, and national regulations.[20][22]

Always consult the most recent Safety Data Sheet (SDS) before use.[20]

Conclusion

2-Iodo-1,1,1,2,4,4,4-heptafluorobutane is a valuable and versatile building block for agrochemical research. Its unique branched structure and reactivity allow for its incorporation into a wide variety of molecular scaffolds using modern synthetic methods like photoredox and copper catalysis. The protocols and workflows detailed in this guide provide a solid foundation for researchers to explore the synthesis of novel, highly functionalized agrochemical candidates, paving the way for the discovery of next-generation crop protection solutions.

References

• Agrochemical Innovation: The Role of Fluorinated Intermediates. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation. Beilstein Journal of Organic Chemistry. [Link]

• The Unique Role of Fluorine in the Design of Active Ingredients for Modern Crop Protection. ResearchGate. [Link]

• Current Contributions of Organofluorine Compounds to the Agrochemical Industry. PMC. [Link]

• Applications of Perfluoroalkyl Iodides in Advanced Materials. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• The Role of Perfluorohexyl Iodide in Advanced Fluorinated Material Synthesis. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Visible Light-Induced Oxy-perfluoroalkylation of Olefins via Ternary Electron Donor–Acceptor Complexes. The Journal of Organic Chemistry - ACS Publications. [Link]

• (E,Z)-1,1,1,4,4,4-Hexafluorobut-2-enes: hydrofluoroolefins halogenation/dehydrohalogenation cascade to reach new fluorinated allene. Beilstein Journal of Organic Chemistry. [Link]

• Activation of perfluoroalkyl iodides by anions: extending the scope of halogen bond activation to C(sp3)–H amidation, C(sp2) - PMC. [Link]

• Copper-mediated cross-coupling of secondary perfluorooxaalkyl iodides and aryl halides. SciSpace. [Link]

• Photoredox-Catalyzed Hydrodifluoroalkylation of Alkenes Using Difluorohaloalkyl Compounds and a Hantzsch Ester. The Journal of Organic Chemistry - ACS Publications. [Link]

• Copper-Promoted Reductive Cross-Coupling for Cyanodifluoromethylation of (Hetero)aryl Iodides with BrCF2CN. Organic Letters - ACS Publications. [Link]

• Photoredox-mediated hydroalkylation and hydroarylation of functionalized olefins for DNA-encoded library synthesis. Chemical Science (RSC Publishing). [Link]

• Perfluoroalkyl iodide - Wikipedia. [Link]

• Butane, 1,1,1,2,2,3,3-heptafluoro-4-iodo-. NIST WebBook. [Link]

• Enabling Stereoselective Fluoroalkyl-Sulfonylalkylation of Alkenes and Alkynes Via Photoredox Catalysis. ChemRxiv. [Link]

• Old Escaping Fluorine Dependency in Agrochemical Design. Shoots by Syngenta. [Link]

• Copper-Mediated Perfluoroalkylation of Heteroaryl Bromides with (phen)CuRF. Organic Letters - ACS Publications. [Link]

• Photoredox-catalyzed aminofluorosulfonylation of unactivated olefins - PMC. [Link]

• Copper-Mediated Fluoroalkylation Reactions with Iododifluoroacetamides: Controlling the Selectivity among Cross-Coupling, Intramolecular Cyclization, and Homocoupling Reactions. The Journal of Organic Chemistry - ACS Publications. [Link]

• Efficient copper-catalyzed C–S cross-coupling of heterocyclic thiols with aryl iodides. AGRIS. [Link]

• SAFETY DATA SHEET - Perfluorobutane. Airgas. [Link]

• 1,1,1,2,2,4,4-Heptafluorobutane — Chemical Substance Information. NextSDS. [Link]

• 1,1,1,2,4,4,4-Heptafluoro-2-(trifluoromethoxy)butane. NIST WebBook. [Link]

• 4-METHYL-4-PHENYLCYCLOHEX-2-EN-1-ONE. Organic Syntheses Procedure. [Link]

• 1,1,1,2,4,4,4-Heptafluorobut-2-ene. PubChem. [Link]

• Production of 2,2,3,3,4,4,4-Heptafluorobutyl Acetate from Acetic Acid and 2,2,3,3,4,4,4-Heptafluorobutan-1-ol by Batch Reactive Distillation. MDPI. [Link]

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Application Notes &amp; Protocols for Large-Scale Synthesis and Reactions of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane

Introduction

2-Iodo-1,1,1,2,4,4,4-heptafluorobutane is a valuable fluorinated building block in organic synthesis. Its unique electronic properties, conferred by the presence of seven fluorine atoms, make it a versatile reagent for the introduction of the heptafluorobutyl group into a wide range of organic molecules. This guide provides detailed protocols and considerations for the large-scale synthesis of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane and its subsequent chemical transformations. The methodologies described herein are designed for researchers, scientists, and drug development professionals seeking to utilize this compound in their synthetic endeavors.

Large-Scale Synthesis of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane

The synthesis of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane on a large scale can be achieved through the iodofluorination of a suitable fluorinated alkene precursor. A robust method involves the reaction of an alkene with iodine and a hydrogen fluoride source, such as HF-pyridine complex, in the presence of an oxidant.[1] This approach offers a regioselective route to the desired 2-fluoroalkyl iodide.

Synthetic Pathway Overview

Caption: Synthetic route to 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane.

Detailed Synthesis Protocol

Materials:

• 1,1,1,2,4,4,4-Heptafluorobut-2-ene

• Iodine (I₂)

• Pyridine-HF complex (pyr·9HF)

• Potassium persulfate (K₂S₂O₈)

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium thiosulfate (Na₂S₂O₃) solution

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• Glass-lined or Teflon-lined reactor with overhead stirring, temperature control, and a dropping funnel.

• Condenser

• Quench tank

• Separatory funnel

• Fractional distillation apparatus

Procedure:

• Reactor Setup: In a well-ventilated fume hood, equip a clean, dry, glass-lined reactor with an overhead stirrer, a thermocouple, a condenser, and a dropping funnel. Purge the reactor with an inert gas (e.g., nitrogen or argon).

• Reagent Charging: Charge the reactor with anhydrous dichloromethane (DCM). Add iodine (1.0 equivalent) to the DCM and stir until it is fully dissolved.[1]

• Addition of HF-Pyridine: Carefully add the HF-pyridine complex (a source of HF) to the reactor via the dropping funnel over a period of 30-60 minutes, maintaining the internal temperature below 10°C using an appropriate cooling bath.[1]

• Oxidant Addition: Once the HF-pyridine addition is complete, add potassium persulfate (1.0 equivalent) portion-wise to the reaction mixture, ensuring the temperature does not exceed 15°C.[1]

• Alkene Addition: Add 1,1,1,2,4,4,4-heptafluorobut-2-ene (1.0 equivalent) to the reaction mixture via the dropping funnel at a rate that maintains the internal temperature between 15-20°C.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress by GC-MS or ¹⁹F NMR until the starting alkene is consumed.

• Quenching: Carefully transfer the reaction mixture to a quench tank containing a cold, stirred solution of saturated sodium bicarbonate and sodium thiosulfate to neutralize the acidic components and unreacted iodine.

• Workup: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated NaHCO₃, saturated Na₂S₂O₃, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by fractional distillation under reduced pressure to obtain pure 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane.[2][3][4]

Large-Scale Synthesis Considerations

Parameter	Consideration	Rationale
Reactor Material	Glass-lined or Hastelloy reactor	Resistance to corrosive HF and iodine.
Temperature Control	Maintain strict temperature control during additions.	The reaction is exothermic; temperature control is crucial for safety and to minimize side product formation.
Reagent Purity	Use anhydrous solvents and reagents.	Water can interfere with the reaction and lead to the formation of byproducts.
Agitation	Ensure efficient stirring.	Good mixing is essential for mass and heat transfer in a large-scale reaction.
Off-gas Management	Use a scrubber for off-gases.	The reaction may produce volatile and corrosive byproducts.

Reactions of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane

The carbon-iodine bond in 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane is the primary site of reactivity, enabling a variety of transformations.

Reaction Pathways Overview

Caption: Key reaction pathways for 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane.

Protocol 1: Nucleophilic Substitution

Concept: The electron-withdrawing nature of the heptafluorobutyl group makes the carbon atom attached to the iodine susceptible to nucleophilic attack.

General Procedure:

• In a suitable reactor, dissolve the nucleophile (e.g., an amine, thiol, or alkoxide, 1.1 equivalents) in an appropriate solvent (e.g., DMF, THF, or acetonitrile).

• If the nucleophile is an amine or thiol, add a non-nucleophilic base (e.g., triethylamine or diisopropylethylamine, 1.2 equivalents) to the solution.

• Add 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane (1.0 equivalent) to the mixture.

• Heat the reaction mixture to a temperature between 50-100°C and monitor the reaction by TLC, GC-MS, or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate or DCM).

• Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the product by column chromatography or distillation.

Protocol 2: Radical Addition to Alkenes

Concept: The C-I bond can be homolytically cleaved using a radical initiator to generate a heptafluorobutyl radical, which can then add across a carbon-carbon double bond.

General Procedure:

• Charge a reactor with the alkene (1.5 equivalents) and a suitable solvent (e.g., toluene or benzene).

• Add 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane (1.0 equivalent) to the reactor.

• Add a radical initiator (e.g., azobisisobutyronitrile (AIBN) or benzoyl peroxide, 0.1 equivalents).

• Heat the reaction mixture to 80-110°C under an inert atmosphere.

• Monitor the reaction for the consumption of the starting materials.

• Upon completion, cool the reaction mixture and concentrate under reduced pressure.

• Purify the product by column chromatography or distillation.

Protocol 3: Formation of Hypervalent Iodine Reagents

Concept: Oxidation of the iodine center in 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane can lead to the formation of a hypervalent iodonium salt, which is a potent electrophilic heptafluorobutylating agent.[5]

General Procedure:

• In a reactor cooled to -10°C, dissolve 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane (1.0 equivalent) in a mixture of trifluoroacetic anhydride (TFAA) and trifluoroacetic acid (HTFA).[5]

• Slowly add hydrogen peroxide (H₂O₂) to the mixture, maintaining the temperature below -5°C.[5]

• Stir the reaction for several hours at low temperature to form the oxidized intermediate.[5]

• In a separate step, this intermediate can be reacted in situ with an aromatic compound in the presence of a strong acid like triflic acid (TfOH) to generate the aryl(heptafluorobutyl)iodonium salt.[5]

• The resulting iodonium salt can be isolated and used for subsequent fluoroalkylation reactions.[5]

Safety and Handling

General Precautions:

• Handle 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane in a well-ventilated area or a fume hood.[6][7]

• Avoid breathing dust, fumes, gas, mist, vapors, or spray.[6][7]

• Wash hands and any exposed skin thoroughly after handling.[6][7]

• Avoid contact with skin, eyes, and clothing.

• The compound is light-sensitive; store in a tightly closed container protected from light.[6][7]

• Recommended storage is in a refrigerated and dark place.[8]

Personal Protective Equipment (PPE):

• Wear protective gloves, protective clothing, and eye/face protection.[6][7]

• In case of insufficient ventilation, wear suitable respiratory equipment.

First Aid Measures:

• If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.[7]

• If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[6]

• If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison center or doctor if you feel unwell.[6][7]

• If swallowed: Immediately call a poison center or doctor. Do NOT induce vomiting.

References

• (E,Z)
• 2,2,3,3,4,4,4-Heptafluorobutyl Acetate: Transesterification Reaction of 2,2,3,3,4,4,4-Heptafluoro-1-Butanol and Isopropyl Acetate—Side-Product Composition - MDPI. Vertex AI Search.
• (E,Z)-1,1,1,4,4,4-Hexafluorobut-2-enes: hydrofluoroolefins halogenation/dehydrohalogenation cascade to reach new fluorinated all - Semantic Scholar. Vertex AI Search.
• A Facile Synthesis of 1,1-Difluoroallenes from Commercially Available 1,1,1- Trifluoro-2-iodoethane. Vertex AI Search.
• 1,1,1,4,4,4-Hexafluorobut-2-enes: hydrofluoroolefins halogenation/dehydrohalogenation cascade to reach new fluorin
• SAFETY DATA SHEET - Thermo Fisher Scientific. Vertex AI Search.
• Synthesis of Hydrofluoroolefin‐Based Iodonium Reagent via Dyotropic Rearrangement and Its Utilization in Fluoroalkyl
• 2,2,3,3,4,4,4-Heptafluoro-1-iodobutane. Vertex AI Search.
• Thermal Stabilities of Fluoroiodocarbons (FICs) - P2 InfoHouse. Vertex AI Search.
• SAFETY DATA SHEET - Sigma-Aldrich. Vertex AI Search.
• SAFETY DATA SHEET - Thermo Fisher Scientific. Vertex AI Search.
• SAFETY DATA SHEET - TCI Chemicals. Vertex AI Search.
• 1,1,1,4,4,4-Hexafluoro-2-iodo-2,3- bis(trifluoromethyl)butane - Safety Data Sheet - SynQuest Labs. Vertex AI Search.
• Iodine-Mediated Fluorination of Alkenes with an HF Reagent: Regioselective Synthesis of 2-Fluoroalkyl Iodides - Organic Chemistry Portal. Vertex AI Search.

Sources

• 1. Iodine-Mediated Fluorination of Alkenes with an HF Reagent: Regioselective Synthesis of 2-Fluoroalkyl Iodides [organic-chemistry.org]
• 2. BJOC - (E,Z)-1,1,1,4,4,4-Hexafluorobut-2-enes: hydrofluoroolefins halogenation/dehydrohalogenation cascade to reach new fluorinated allene [beilstein-journals.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]
• 7. assets.thermofisher.cn [assets.thermofisher.cn]
• 8. 2,2,3,3,4,4,4-Heptafluoro-1-iodobutane | 374-98-1 [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: Purification of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane

Introduction

Welcome to the technical support guide for the purification of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane. This document is designed for researchers, scientists, and drug development professionals who are utilizing this versatile fluorinated building block. The purification of iodo-fluorocarbons presents unique challenges, including potential thermal and photolytic instability, the presence of closely-boiling isomers or impurities, and the need for high-purity material for sensitive downstream applications.

This guide provides a structured approach to troubleshooting common issues and answers frequently asked questions. It is based on established principles of purifying halogenated organic compounds and insights from documented procedures for structurally similar molecules. While specific literature on the purification of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane is not extensively detailed, the principles outlined here provide a robust framework for achieving high purity.

Section 1: Critical Physical & Chemical Properties

Understanding the fundamental properties of your compound is the first step in designing a successful purification strategy. The data below is a combination of known properties for this or closely related compounds and estimated values based on structure-property relationships.

Property	Value / Information	Rationale & Significance
Molecular Formula	C₄H₂F₇I	Confirms the elemental composition.
Molecular Weight	310.0 g/mol	High molecular weight contributes to a higher boiling point compared to non-iodinated analogs.
Boiling Point (Predicted)	~70-90 °C	This is an estimate. The boiling point of the parent alkane, 1,1,1,2,4,4,4-heptafluorobutane (HFC-327ea), is approximately -1.5 °C. The addition of a heavy iodine atom significantly increases the boiling point. For comparison, 2-iodobutane boils at 119-120 °C, but the high degree of fluorination in the target molecule will lower its boiling point relative to its non-fluorinated counterpart due to reduced intermolecular forces.[1] Distillation should be initially attempted under reduced pressure to prevent thermal decomposition.
Appearance	Clear, colorless to pink or light brown liquid	A pink or brown hue often indicates the presence of elemental iodine (I₂), a common decomposition product.[2]
Stability	Light-sensitive; potentially thermally sensitive.	Iodoalkanes can undergo homolytic cleavage of the C-I bond when exposed to UV light or high temperatures, generating radical species and elemental iodine.[1][3] Storage should be in an amber bottle, under an inert atmosphere (N₂ or Ar), and refrigerated.[4]
Common Impurities	Unreacted starting materials, isomers (e.g., 1-Iodo-1,1,2,2,3,3,3-heptafluorobutane), elimination products (heptafluorobutenes), elemental iodine (I₂).	The nature of impurities is highly dependent on the synthetic route. Knowing the potential byproducts is critical for selecting the appropriate purification method.

Section 2: Troubleshooting and FAQs

This section is structured in a question-and-answer format to directly address potential issues you may encounter during the purification of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane.

Pre-Purification & Handling

Question: My crude product has a distinct purple/brown color. What is it, and should I remove it before distillation?

Answer: The color is almost certainly due to the presence of dissolved elemental iodine (I₂), a common impurity resulting from slight decomposition during the reaction or workup.

Recommendation: Yes, it is highly advisable to remove the iodine before distillation. Heating a solution containing I₂ can promote further decomposition of your product.

Protocol: Aqueous Wash

• Dissolve the crude product in a suitable organic solvent in which it is stable and immiscible with water (e.g., diethyl ether, dichloromethane).

• Wash the organic solution with a 5-10% aqueous solution of sodium thiosulfate (Na₂S₂O₃) or sodium bisulfite (NaHSO₃). The iodine will be reduced to colorless iodide (I⁻), which will move into the aqueous layer.

• Continue washing until the organic layer is colorless.

• Wash the organic layer with a saturated sodium bicarbonate solution to remove any acidic impurities, followed by a wash with brine to aid in the removal of water.

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and carefully remove the solvent in vacuo at a low temperature before proceeding to distillation.

Question: Can I store the crude product before purification?

Answer: It is best to purify the product as soon as possible. If storage is necessary, it should be done in an amber or foil-wrapped container, under an inert atmosphere (N₂ or Ar), and at refrigerated temperatures (2-8 °C) to minimize decomposition.[4]

Purification by Fractional Distillation

Fractional distillation is the primary method for purifying volatile liquids like 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane.

Question: My product seems to be decomposing in the distillation flask. The liquid is turning dark, and the vacuum is unstable. What's happening?

Answer: This is a classic sign of thermal decomposition. The C-I bond is the weakest bond in the molecule and is susceptible to breaking at elevated temperatures. Unstable vacuum can be due to the formation of non-condensable gaseous byproducts.

Troubleshooting Steps:

• Lower the Pressure: The most effective way to reduce the boiling temperature is to perform the distillation under a higher vacuum. A good rotary vane pump, potentially combined with a diffusion pump for very high vacuum, is recommended. Aim for a pressure that brings the boiling point below 50-60 °C.

• Use a Lower Temperature Heat Source: Use a water or oil bath for heating rather than a heating mantle. This provides more uniform and controllable heat, preventing localized "hot spots" on the flask that can initiate decomposition.

• Add a Stabilizer (Use with Caution): In some cases, adding a small amount of a radical scavenger can inhibit decomposition. A common, non-volatile stabilizer for iodoalkanes is a small piece of copper wire or copper powder added to the distillation flask. The copper can quench radical species. This should be tested on a small scale first.

• Minimize Residence Time: Use a distillation setup that allows the product to vaporize and be collected efficiently without prolonged heating. Kugelrohr distillation is an excellent option for smaller quantities as it minimizes the heating time.

Question: I'm having trouble separating my product from an impurity with a very similar boiling point. How can I improve the separation?

Answer: This is a common challenge requiring optimization of your distillation technique.

Troubleshooting Steps:

• Increase Column Efficiency: Use a longer fractionating column or one with a more efficient packing material (e.g., Vigreux, Raschig rings, or structured packing). A longer column provides more theoretical plates, enhancing separation.

• Optimize the Reflux Ratio: The reflux ratio is the ratio of condensate returned to the column versus condensate collected. A higher reflux ratio increases separation efficiency but also lengthens the distillation time. Use a distillation head that allows for precise control of the reflux ratio. Start with a high reflux ratio (e.g., 10:1) to establish equilibrium in the column, then slowly begin collecting the product at a lower ratio (e.g., 5:1 or 3:1).

• Ensure Adiabatic Conditions: Insulate your distillation column (e.g., with glass wool or aluminum foil) to prevent heat loss to the environment. This ensures that the temperature gradient within the column is maintained solely by the vapor-liquid equilibrium, which is crucial for efficient fractionation.

Workflow for Fractional Distillation

Caption: Workflow for the purification of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane.

Purity Analysis

Question: How do I confirm the purity of my final product?

Answer: A combination of analytical techniques is recommended for a comprehensive assessment of purity.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the ideal technique.

  • GC will separate your product from any volatile impurities. The peak area percentage from the GC chromatogram provides a good estimate of purity.

  • MS will provide the mass spectrum of your main peak, which should correspond to the molecular weight of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane (m/z = 310). It will also help in tentatively identifying impurity peaks.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Should show a clean spectrum corresponding to the two protons in the molecule, with the expected splitting patterns. Impurities containing C-H bonds will be visible.

  • ¹⁹F NMR: This is a very powerful technique for fluorinated compounds. It will confirm the presence and arrangement of the seven fluorine atoms. The presence of unexpected fluorine-containing impurities (e.g., isomers or elimination products) will be readily apparent as extra peaks.[5]

  • ¹³C NMR: Provides further structural confirmation.

Question: My ¹⁹F NMR spectrum is complex. How do I interpret it?

Answer: The ¹⁹F NMR spectrum is expected to be complex due to F-F and H-F coupling. You should see distinct signals for the CF₃ group adjacent to the iodine and the other CF₃ and CF groups. Comparing your spectrum to predicted spectra or data from similar compounds is essential. If you observe more signals than expected, it likely indicates the presence of isomers or other fluorine-containing impurities.

Section 3: Post-Purification & Storage

Question: What are the best practices for storing the purified 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane?

Answer: To maintain the high purity of your product, proper storage is critical.

• Container: Use an amber glass bottle or a clear glass bottle wrapped completely in aluminum foil to protect it from light.

• Atmosphere: Displace the air in the headspace with an inert gas like argon or nitrogen before sealing the container.

• Temperature: Store in a refrigerator or freezer.[4]

• Sealing: Use a cap with a chemically resistant liner (e.g., PTFE) to ensure an airtight seal.

By following these guidelines, you can significantly extend the shelf life of your purified product and ensure its integrity for your experiments.

References

• 1,1,1,4,4,4-Hexafluorobut-2-enes: hydrofluoroolefins halogenation/dehydrohalogenation cascade to reach new fluorinated allene. (n.d.). PMC. Retrieved March 28, 2026, from [Link]

• 2-IODOBUTANE FOR SYNTHESIS. (n.d.). Loba Chemie. Retrieved March 28, 2026, from [Link]

• 2-Iodothiophene. (n.d.). Organic Syntheses Procedure. Retrieved March 28, 2026, from [Link]

• Butane, 1,1,1,2,4,4,4-heptafluoro-. (n.d.). NIST Chemistry WebBook. Retrieved March 28, 2026, from [Link]

Sources

• 1. 2-Iodobutane | 513-48-4 [chemicalbook.com]
• 2. innospk.com [innospk.com]
• 3. lobachemie.com [lobachemie.com]
• 4. 2,2,3,3,4,4,4-Heptafluoro-1-iodobutane | 374-98-1 [sigmaaldrich.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane Reactions

Welcome to the advanced technical support center for 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane (CAS: 29151-22-2). As a secondary perfluoroalkyl iodide ( CF3​-CF(I)-CH2​-CF3​ ), this reagent presents unique steric and electronic challenges compared to primary linear perfluoroalkyl iodides (e.g., nonafluoro-1-iodobutane).

This guide provides mechanistic diagnostics, validated protocols, and rapid troubleshooting for drug development professionals and synthetic chemists utilizing this reagent in Atom Transfer Radical Addition (ATRA), cross-coupling, and direct C-H functionalization workflows.

Mechanistic Diagnostics: Why Your Reactions Fail

Failure Mode A: ATRA Reaction Stalling with Styrenes

The Symptom: When attempting an ATRA reaction between 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane and styrene derivatives using thermal initiators (AIBN) or standard Ruthenium photocatalysts (e.g., [Ru(bpy)3​]Cl2​ ), the reaction yields trace product and unreacted starting material. The Causality: The radical chain propagation step requires the intermediate benzylic radical to abstract an iodine atom from the starting perfluoroalkyl iodide. Thermodynamic analyses reveal this step is highly endothermic (often >+40 kJ/mol ) due to the high stability of the benzylic radical and the relative instability of the sterically hindered secondary perfluoroalkyl radical[1]. Furthermore, standard Ru-based photocatalysts fail because the oxidation of the benzylic radical by the Ru(II) complex is energetically unfavorable[1][2]. The Solution: Transition to a Copper-based photoredox catalyst, such as [Cu(dap)2​]Cl . Copper facilitates an inner-sphere ligand-transfer mechanism, bypassing the endothermic radical chain propagation entirely[1][2].

Failure Mode B: Unintended Dehydrofluorination

The Symptom: Upon treatment with strong bases (e.g., KOH) to induce dehydroiodination of the ATRA adduct, the reaction instead yields an unexpected olefinic byproduct retaining the iodine atom. The Causality: The CF3​-CF(I)-CH2​-CF3​ core is highly susceptible to base-promoted elimination. However, rather than losing HI, the system preferentially undergoes dehydrofluorination to form 1,1,1,4,4,4-hexafluoro-2-iodobutene ( CF3​-CI=CH-CF3​ )[3]. The Solution: Avoid strong hydroxide bases. Utilize milder, non-nucleophilic bases (like DBU or K2​CO3​ ) or perform reductive deiodination using Zinc/Acetic acid prior to any basic workup[4].

Competing side reactions: base-induced dehydrofluorination and solvent-mediated HAT.

Catalyst & Initiator Selection Matrix

To optimize the generation of the secondary heptafluorobutyl radical, select the appropriate initiation system based on your alkene/arene acceptor.

Initiator / Catalyst	Activation Mode	Target Substrate Scope	Known Limitations & Causality
AIBN	Thermal ( 80∘C )	Simple aliphatic alkenes, allyl alcohols.	Fails with styrenes; radical chain propagation is endothermic[1].
[Ru(bpy)3​]Cl2​	Photoredox (Visible)	Electron-rich alkenes.	Fails with styrenes; cannot oxidize the stable benzylic radical[1][2].
[Cu(dap)2​]Cl	Photoredox (Visible)	Styrenes, phenylacetylenes.	Requires strict inert atmosphere; operates via efficient ligand-transfer[1][2].
Na2​S2​O4​	Chemical Reduction	Indoles, electron-rich arenes.	Requires aqueous/organic biphasic mixtures; can lead to defluorination[5].
DTHQ / Amines	Halogen Bonding (Visible)	(Hetero)arenes, unactivated alkenes.	Sterically hindered secondary iodides show reduced efficiency vs primary iodides[6].

Validated Experimental Protocols

Protocol A: Copper-Photocatalyzed ATRA to Styrenes

This self-validating system ensures that the endothermic radical chain is bypassed via a Copper(II) intermediate.

Reagents: 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane (2.0 equiv), Styrene derivative (1.0 equiv), [Cu(dap)2​]Cl (1.0 mol %), dry Acetonitrile.

• Degassing (Critical Step): Dissolve the photocatalyst and styrene in dry acetonitrile in a Schlenk tube. Subject the mixture to three freeze-pump-thaw cycles. Causality: Oxygen rapidly quenches the excited state of the Cu-catalyst and reacts with the perfluoroalkyl radical, leading to perfluorinated alcohols.

• Reagent Addition: Backfill with Argon. Add 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane via a micro-syringe.

• Irradiation: Irradiate the mixture with a 530 nm (green) LED at room temperature for 16 hours[2].

• In-Process Validation: Take a aliquot for 19F NMR. The disappearance of the characteristic -CF(I)- multiplet and the emergence of a shifted -CF(R)- signal confirms conversion.

• Workup: Concentrate under reduced pressure and purify via silica gel chromatography (hexane/ethyl acetate).

Photoredox-catalyzed ATRA pathway bypassing endothermic radical chains.

Protocol B: Halogen-Bond Promoted Direct C-H Functionalization

Utilize this protocol for functionalizing electron-rich heteroarenes without transition metals.

Reagents: 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane (3.0 equiv), Heteroarene (1.0 equiv), 2,5-di-tert-butylhydroquinone (DTHQ, 20 mol%), K2​HPO4​ (2.0 equiv), DMSO.

• Complex Formation: Mix the heteroarene, DTHQ, and base in DMSO. Add the perfluoroalkyl iodide. The solution will exhibit a distinct color shift (often yellow/orange), indicating the formation of the photoactive electron donor-acceptor (EDA) halogen-bonded complex[6][7].

• Irradiation: Irradiate with blue LEDs (455 nm) for 24-30 hours. Note: Secondary perfluoroalkyl iodides react slower than primary ones due to steric hindrance; do not prematurely terminate the reaction[6].

• Validation: Use GC-MS to verify the absence of di-perfluoroalkylated side products, which are minimized by the controlled radical release of the EDA complex.

Frequently Asked Questions (FAQ)

Q: Why am I isolating a large amount of 1,1,1,2,4,4,4-heptafluorobutane (the reduced H-adduct) instead of my target ATRA product? A: You are observing a Hydrogen Atom Transfer (HAT) side reaction. The secondary radical ( CF3​-C∙F-CH2​-CF3​ ) is highly electrophilic and will rapidly abstract hydrogen atoms from ethereal solvents like THF or Diethyl Ether. Switch your solvent to dry Acetonitrile, Dichloromethane, or Benzotrifluoride (BTF) to suppress this pathway[8].

Q: My reaction with an acrylic acid derivative yielded a complex mixture of oligomers. How do I favor the 1:1 adduct? A: Iodofluoroalkylation of electron-deficient alkenes (like acrylates) is prone to telomerization/polymerization because the resulting radical adduct is highly reactive. To suppress this, run the reaction under highly dilute conditions, use a large excess (up to 5-10 equivalents) of the perfluoroalkyl iodide to trap the intermediate radical rapidly, or utilize an aqueous Na2​S2​O3​ system under UV irradiation which has been proven to yield 1:1 adducts with no detectable polymeric side products[8].

Q: Can I use Palladium-catalyzed Suzuki or Negishi cross-coupling with this reagent? A: It is exceptionally difficult. Palladium-catalyzed C-C coupling with perfluoroalkyl iodides suffers from sluggish reductive elimination of the perfluoroalkyl-palladium intermediate, allowing competing β -fluoride elimination pathways to dominate[9]. If you must use cross-coupling, pre-form the perfluoroalkylzinc iodide ( Rf​ZnI ) using ultrasonically dispersed zinc before introducing the Pd catalyst[9].

Q: I treated my reaction mixture with KOH to induce dehydroiodination, but NMR shows loss of a fluorine atom instead. What happened? A: The CF3​-CF(I)-CH2​-CF3​ motif is structurally predisposed to base-promoted dehydrofluorination rather than dehydroiodination, yielding the stable olefin CF3​-CI=CH-CF3​ [3]. If your goal is to remove the iodine, perform a radical reduction using Tributyltin hydride ( Bu3​SnH ) or Zinc/ NiCl2​ in moist THF[4].

References

• Photoinduced Diastereoselective Addition of Perfluoroalkyl Iodides to Acrylic Acid Derivatives for the Synthesis of Fluorinated Amino Acids. Organic Letters - ACS Publications.[Link]

• Electron Transfer Initiated Free Radical Additions of Perfluoroalkyl Iodides and Diiodides to Alkenes. ResearchGate.[Link]

• 1.1.1.2.4.4.4-heptafluoro-3-iodobutane and 1.1.1.3-tetrafluoro-3-iodo-2-trifluoromethylpropane in high yield. RSC Publishing.[Link]

• Theoretical Study of Atom-Transfer Radical Addition Reactions between Perfluoroalkyl Iodides and Styrene Using a Copper Photoredox Catalyst. The Journal of Physical Chemistry A - ACS Publications.[Link]

• The Different Faces of Photoredox Catalysts: Visible-Light-Mediated Atom Transfer Radical Addition (ATRA) Reactions of Perfluoroalkyl Iodides with Styrenes and Phenylacetylenes. ACS Publications.[Link]

• Chem Soc Rev CRITICAL REVIEW (Sulfinatodehalogenation). Chinese Academy of Sciences.[Link]

• Radical Perfluoroalkylation Enabled by a Catalytically Generated Halogen Bonding Complex and Visible Light Irradiation. Organic Letters - ACS Publications.[Link]

• Direct Perfluoroalkylation of C-H Bonds in (Hetero)arenes. SciSpace.[Link]

• Direct Fluoroacylation of Indole with Perfluoroalkyl Iodides. Organic Letters - ACS Publications.[Link]

• Palladium–mediated organofluorine chemistry. Universidad de Valladolid.[Link]

• Enantioselective catalytic remote perfluoroalkylation of α-branched enals driven by light. PMC - NIH.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Addition of free radicals to unsaturated systems. Part XVIII. The direction of radical addition to 1,3,3,3-tetrafluoropropene - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. uvadoc.uva.es [uvadoc.uva.es]

Technical Support Center: Removal of Iodine-Containing Impurities from Reaction Mixtures

Welcome to the Technical Support Center for the purification of reaction mixtures containing iodine-based impurities. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges with residual iodine, iodide salts, or organoiodine compounds in their synthetic workflows. Here, we will explore the underlying principles of common purification techniques and provide practical, field-tested troubleshooting advice to ensure the integrity of your final products.

Frequently Asked Questions (FAQs)

Q1: My organic layer remains colored (yellow to dark brown) even after a standard aqueous workup. What is causing this, and how can I fix it?

A1: The persistent color is almost certainly due to the presence of elemental iodine (I₂). Iodine has a low but significant solubility in many organic solvents, often forming colored charge-transfer complexes.[1][2][3] A simple aqueous wash is often insufficient for its complete removal.

• Troubleshooting: The most common and effective solution is to perform a reductive quench. Washing the organic layer with an aqueous solution of a reducing agent will convert the colored iodine (I₂) into colorless iodide ions (I⁻), which are highly soluble in the aqueous phase and thus easily removed.[4]

Q2: I've tried a sodium thiosulfate wash, but the color persists or returns upon standing. What's going on?

A2: This is a common issue that can arise from a few factors:

• Insufficient Reducing Agent: You may not be using enough sodium thiosulfate to reduce all of the iodine present. This is especially true in large-scale reactions.[5]

• pH of the Thiosulfate Solution: The reduction of iodine by thiosulfate is most effective in neutral to mildly acidic conditions.[5] If your reaction mixture is strongly basic, the quenching efficiency may be reduced.

• Iodinated Byproducts: The color may not be from elemental iodine but from colored organic byproducts. In this case, a different purification strategy, such as column chromatography or recrystallization, will be necessary.

Q3: Are there alternatives to sodium thiosulfate for quenching iodine?

A3: Yes, several other reducing agents can be used:

• Sodium Sulfite (Na₂SO₃) or Sodium Bisulfite (NaHSO₃): These are also effective and widely used.

• Ascorbic Acid (Vitamin C): A mild and "green" alternative that can be effective for quenching iodine.[7][8]

• Solid-Supported Quenching Agents: For ease of workup, scavenger resins or polymer-supported thiosulfate can be used to remove iodine, followed by simple filtration.[7]

Q4: How can I remove inorganic iodide salts (e.g., NaI, KI) from my reaction mixture?

• Brine Wash: Washing with a saturated aqueous solution of sodium chloride (brine) can help to break up emulsions and improve the separation of the aqueous and organic layers, enhancing the removal of dissolved salts.

• Filtration: If the iodide salt has precipitated, it can be removed by filtration. Sometimes, adding a co-solvent in which the salt is insoluble can force precipitation.

Troubleshooting Guides: In-Depth Protocols and Scientific Rationale

Guide 1: Reductive Quenching and Liquid-Liquid Extraction

This is the most common first-line approach for removing elemental iodine.

The Causality: The principle is the chemical reduction of diatomic iodine (I₂), which is colored and has some solubility in organic solvents, to the iodide ion (I⁻). The iodide ion is colorless and highly water-soluble, allowing for its selective removal into an aqueous phase.[4] The most common reagent for this is sodium thiosulfate (Na₂S₂O₃).

The Reaction: I₂ + 2Na₂S₂O₃ → 2NaI + Na₂S₄O₆ (Sodium Tetrathionate)[9]

• Preparation: Prepare a 5-10% (w/v) aqueous solution of sodium thiosulfate. For stubborn cases, a saturated solution can be used.[10]

• Extraction:

  • Transfer your reaction mixture to a separatory funnel.

  • Add the sodium thiosulfate solution. A volume equal to about 20-30% of the organic layer volume is a good starting point.

  • Stopper the funnel and shake vigorously for 30-60 seconds, venting frequently to release any pressure.

  • Allow the layers to separate. The disappearance of the brown/violet color in the organic layer indicates the complete reduction of I₂.

• Separation: Drain the lower aqueous layer.

• Repeat if Necessary: If the color persists, add a fresh portion of the thiosulfate solution and repeat the extraction.

• Final Washes: After the color is gone, wash the organic layer with deionized water to remove residual thiosulfate and iodide salts, followed by a brine wash to remove bulk water before drying.

• Problem: Emulsion formation.

  • Solution: Add a small amount of brine to the separatory funnel and swirl gently. If the emulsion persists, filtration through a pad of Celite® or glass wool may be necessary.

• Problem: The color is removed, but a solid precipitates.

  • Rationale: This could be the desired product precipitating upon removal of impurities or the formation of an insoluble salt.

  • Solution: If it is your product, you may need to add more organic solvent to keep it in solution during the workup. If it is an undesired solid, it can be removed by filtration.

Guide 2: Adsorption Methods for Iodine Removal

For sensitive substrates or when aqueous workups are not desirable, adsorption onto a solid support is an excellent alternative.

The Causality: Activated carbon and other porous materials have a high surface area and can physically adsorb iodine molecules from a solution.[11][12][13] This is a physical, rather than chemical, removal process.

• Preparation: Choose a grade of activated carbon with a high surface area.

• Adsorption:

  • To your crude reaction mixture (in a suitable solvent), add activated carbon (typically 5-10% w/w relative to the crude product).

  • Stir the slurry at room temperature. The time required can range from 15 minutes to several hours. Monitor the decolorization of the solution. Gentle heating can sometimes expedite the process, but be cautious of potential side reactions.

• Removal: Remove the activated carbon by filtration through a pad of Celite® to ensure all fine particles are removed. Wash the filter cake with a fresh portion of the solvent to recover any adsorbed product.

• Solvent Removal: The filtrate, now free of iodine, can be concentrated in vacuo.

• Problem: Poor iodine removal.

  • Solution: Increase the amount of activated carbon, increase the stirring time, or try gentle heating. Ensure the chosen solvent is appropriate; the method works best in solvents where iodine has some solubility but does not bind too strongly, allowing it to adsorb to the carbon.

• Problem: Loss of product.

  • Rationale: Activated carbon can also adsorb the desired product, especially if it is nonpolar or has a high molecular weight.

  • Solution: Perform a small-scale test first to assess product loss. Minimize the amount of carbon used and the contact time. Thoroughly wash the carbon filter cake with fresh solvent after filtration.

Guide 3: Purification by Chromatography

When dealing with a mixture of iodine-containing impurities (e.g., I₂, organoiodides), column chromatography is often the most effective method.

The Causality: This technique separates compounds based on their differential partitioning between a stationary phase (e.g., silica gel, alumina) and a mobile phase (the eluent).[14] Elemental iodine is relatively nonpolar and will move up the column with nonpolar eluents. Iodide salts are highly polar and will remain at the baseline. Organoiodides will have polarities dependent on their structure.

• Column Packing: Pack a column with an appropriate stationary phase (silica gel is most common).

• Loading: Load the crude reaction mixture onto the column.

• Elution:

  • Begin eluting with a nonpolar solvent (e.g., hexanes, heptane). Elemental iodine, if present, will often elute as a colored band with the solvent front.

  • Gradually increase the polarity of the eluent (e.g., by adding ethyl acetate, dichloromethane) to elute your desired product.

  • Highly polar impurities, such as iodide salts, will remain on the column.

• Fraction Collection: Collect fractions and analyze them (e.g., by TLC) to identify those containing the pure product.

A decision-making workflow can help in selecting the appropriate purification method.

Caption: Decision workflow for iodine impurity removal.

Quantitative Data Summary

Understanding the solubility of iodine is key to planning its removal. The following table summarizes the solubility of elemental iodine (I₂) in common laboratory solvents.

Solvent	Solubility (g / kg of solvent)	Color of Solution	Polarity
Water	~0.3 (at 20°C)	Brown	Polar
Diethyl Ether	337	Brown	Moderately Polar
Toluene	182	Red-Violet	Nonpolar
Carbon Tetrachloride	19	Violet	Nonpolar
n-Hexane	13	Violet	Nonpolar
Ethanol	Soluble	Brown	Polar

Data sourced from Chemistry Stack Exchange and ECHEMI.[1][2]

Interpretation: Iodine's solubility is not solely dependent on polarity. It can form charge-transfer complexes with polar solvents like ethers and alcohols, enhancing its solubility and resulting in a brown color.[1][3] In non-interacting, nonpolar solvents like hexane, the solution is violet.[1][3] This information is crucial when choosing solvents for extraction or chromatography.

Advanced and Specialized Techniques

For particularly challenging separations or in specialized applications like peptide synthesis, more advanced methods may be required.

Polymer-Supported Scavengers

The Causality: These are solid-phase resins functionalized with groups that react with and bind iodine or iodide. For example, an anion exchange resin can be used to quench and remove excess iodine after disulfide bond formation in peptide synthesis.[7] The key advantage is the ease of removal: the resin and its bound impurities are simply filtered off, streamlining the workup process.[15][16]

Workflow Diagram:

Caption: Workflow for using a polymer-supported scavenger.

Recrystallization

The Causality: This purification technique relies on the differences in solubility between the desired compound and the impurities at different temperatures.[17] If your product is a solid and the iodine impurity is present in smaller amounts, recrystallization can be highly effective.

Protocol Insight: Choose a solvent system in which your product has high solubility at an elevated temperature and low solubility at a lower temperature, while iodine remains in the mother liquor. Sometimes, adding a small amount of a reducing agent (like a few drops of thiosulfate solution) to the recrystallization solvent can prevent co-precipitation of iodine.

References

• Solubility of Iodine in Some Organic Solvents. Chemistry Stack Exchange. Available at: [Link]

• Iodine and Iodine-Containing Compounds. Basicmedical Key. Available at: [Link]

• Fresh stain of iodine on the cloth can be removed by washing ic with sodium thiosulphare solution. Vaia. Available at: [Link]

• Iodine. ISOFLEX USA. Available at: [Link]

• Separation of iodine species by adsorption chromatography. AKJournals. Available at: [Link]

• Investigations of the Therman Treatment of Sodium Thiosulfate in Gas Streams for the Removal of I2. University of Tennessee, Knoxville TRACE. Available at: [Link]

• How would you separate iodine from a mixture of iodine and salt? Quora. Available at: [Link]

• Process for the removal of iodine from organic compounds.Google Patents.

• Iodine removing method in organic solvent. IAEA International Nuclear Information System. Available at: [Link]

• Large Scale Solid Phase Synthesis of Peptide Drugs: Use of Commercial Anion Exchange Resin as Quenching Agent for Removal of Iodine during Disulphide Bond Formation. PMC. Available at: [Link]

• Can anyone please tell me what is the best way to remove a trace quantity of (sodium iodide) NaI from a solution? ResearchGate. Available at: [Link]

• Lab Procedure: Recrystallization. ChemTalk. Available at: [Link]

• Iodine I₂ Impregnated Activated Carbon. Heycarbons. Available at: [Link]

• Recovery of Iodine with Activated Carbon from Dilute Aqueous Solutions. UPC. Available at: [Link]

• Polymer-supported hypervalent iodine reagents in 'clean' organic synthesis with potential application in combinatorial chemistry. Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). Available at: [Link]

• Organic Synthesis Using Polymer-Supported Reagents, Catalysts and Scavengers in Simple Laboratory Flow Systems. ResearchGate. Available at: [Link]

• Recovering solvent from iodine solutions. Journal of Chemical Education. Available at: [Link]

• How do I get rid of excess iodine in a reaction? Reddit. Available at: [Link]

• Removal of Iodine. Reddit. Available at: [Link]

• An Iodine Fluorescence Quenching Clock Reaction. Journal of Chemical Education. Available at: [Link]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. echemi.com [echemi.com]
• 3. Iodine and Iodine-Containing Compounds | Basicmedical Key [basicmedicalkey.com]
• 4. vaia.com [vaia.com]
• 5. Reddit - Please wait for verification [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. diverdi.colostate.edu [diverdi.colostate.edu]
• 9. pubs.acs.org [pubs.acs.org]
• 10. reddit.com [reddit.com]
• 11. Surface Modification of Activated Carbon for Improved Iodine and Carbon Tetrachloride Adsorption [article.sapub.org]
• 12. heycarbons.com [heycarbons.com]
• 13. raco.cat [raco.cat]
• 14. akjournals.com [akjournals.com]
• 15. Polymer-supported hypervalent iodine reagents in ‘clean’ organic synthesis with potential application in combinatorial chemistry - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]
• 17. Lab Procedure: Recrystallization | Chemistry | ChemTalk [chemistrytalk.org]

Technical Support Center: Exotherm Management for 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane

Welcome to the Advanced Application Support Center. This guide is specifically engineered for researchers, synthetic chemists, and drug development professionals who are scaling up perfluoroalkylation reactions using 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane (CAS: 29151-22-2). Because this reagent participates in highly energetic radical chain mechanisms, managing the thermodynamics of the reaction is critical for both safety and yield optimization.

Mechanistic Overview & Thermal Workflow

To safely manage the exotherm, we must first map the causality of heat generation. The reaction relies on the homolytic cleavage of the C–I bond, followed by the highly exothermic addition of the resulting heptafluoroisobutyl radical to a substrate (e.g., an alkene or alkyne).

Fig 1. Radical chain propagation and thermal management workflow for perfluoroalkylation.

Quantitative Reaction Parameters

Understanding the physical and thermodynamic limits of your system is the first step in preventing thermal runaway.

Parameter	Typical Value / Range	Mechanistic Implication	Thermal Management Strategy
Enthalpy of Propagation ( ΔHp​ )	-80 to -130 kJ/mol	Highly exothermic chain reaction upon substrate addition.	Limit instantaneous radical concentration via continuous flow or slow dosing.
Initiation Quantum Yield ( Φ )	> 10 (Chain Process)	A single photon/initiation event generates multiple propagation cycles.	Use dimmable LED arrays; implement automated light shut-off if Tinternal​ exceeds threshold.
Reagent Boiling Point	~60–65 °C	High risk of rapid vaporization and pressure spikes during runaway.	Operate at least 20 °C below boiling point; use pressurized reactors with burst disks.
Induction Period	5 to 45 minutes	Delayed onset of heat release due to trace oxygen or inhibitor consumption.	Employ a "test aliquot" self-validating protocol before bulk dosing.

Frequently Asked Questions (FAQs)

Q: Why does 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane exhibit delayed exothermic spikes during base-promoted reactions? A: The activation of perfluoroalkyl iodides can occur via halogen bond interactions with bases like KOH or tBuONa, which promotes homolysis and radical generation under mild conditions[1]. However, if the base is poorly soluble or mass transfer is inadequate, the halogen-bond complex accumulates without initiating. Causality: Once a critical concentration is reached and homolysis finally triggers, the accumulated complex rapidly decomposes into perfluoroalkyl radicals. This initiates thousands of propagation cycles simultaneously, releasing massive enthalpy in seconds. Solution: Ensure high-shear mixing and use a self-validating dosing strategy (see Section 5) to prevent reagent accumulation.

Q: How does photochemical initiation complicate thermal management compared to thermal initiators? A: Photochemical generation of radicals from fluorinated iodides can exhibit exceptionally high quantum yields, meaning a small amount of light creates a massive radical cascade[2]. According to the Beer-Lambert law, light absorption is highest at the reactor wall. Causality: This creates severe, localized hot spots at the glass interface rather than uniform bulk heating. Solution: Transition from batch photoreactors to continuous flow photochemistry. The narrow tubing in flow reactors provides a high surface-area-to-volume ratio, ensuring both uniform light penetration and immediate heat dissipation into the cooling medium.

Q: What self-validating checks can I use to ensure the reaction won't run away? A: Never add the bulk of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane to the reactor at once. Your protocol must be a self-validating system: dose a 5% "test aliquot" of the iodide and monitor the internal temperature via reaction calorimetry (RC1). If you do not see a proportional heat flow spike within 5 minutes, the reaction is stalled (likely due to trace oxygen scavenging radicals). Do not add more reagent until the initial aliquot initiates.

Troubleshooting Guide

Issue: Reactor pressurization during the induction period.

• Root Cause: The boiling point of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane is relatively low (~60–65 °C). If the reaction is stalled and external heating is applied to force initiation, the reagent vaporizes before reacting.

• Intervention: Immediately stop external heating. Vent the reactor safely through a chilled condenser. Purge the system with Argon for an additional 15 minutes to remove the likely culprit (trace O2​ ), and re-initiate at a lower temperature using a stronger photon flux or a fresh radical initiator.

Issue: Incomplete conversion despite massive heat evolution.

• Root Cause: The exotherm was so rapid that it caused localized boiling of the solvent or reagent, pushing the 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane into the reactor headspace where it cannot react with the liquid-phase substrate.

• Intervention: Lower the dosing rate by 50% and increase the jacket cooling capacity. Ensure the reactor is equipped with a reflux condenser chilled to at least 5 °C to return vaporized iodide to the reaction mass.

Standard Operating Procedure: Self-Validating Semi-Batch Dosing

To guarantee scientific integrity and safety, follow this step-by-step methodology for scaling up perfluoroalkylation.

Step 1: System Inertion Purge the reactor with high-purity Argon for 30 minutes. Causality: Oxygen is a potent biradical that scavenges perfluoroalkyl radicals. Its presence creates an artificial induction period, leading to dangerous reagent accumulation.

Step 2: Baseline Establishment Charge the reactor with the substrate, solvent, and base/photocatalyst. Bring the system to the target operating temperature (e.g., 40 °C). Monitor the heat flow for 10 minutes to establish a flat thermal baseline.

Step 3: Test Aliquot Validation Dose exactly 5% of the total required 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane into the reactor. Turn on the light source (if photochemical) or wait for thermal initiation. Critical Check: Observe the calorimetry data. You must see a distinct, proportional spike in heat flow. If no exotherm is detected within 5 minutes, STOP . Do not proceed. Troubleshoot for radical scavengers.

Step 4: Continuous Dosing Once the test aliquot is validated (confirming active radical propagation), begin dosing the remaining 95% of the iodide via a syringe pump. Set the dosing rate such that the heat generated ( qrxn​ ) never exceeds the maximum cooling capacity of your reactor jacket ( qcool​ ).

Step 5: Radical Quenching Upon completion of the dosing and cessation of heat flow, add a radical scavenger (e.g., TEMPO or BHT, 0.1 equivalents). Causality: This terminates any remaining active chains, preventing unexpected secondary exotherms when the reactor is opened to the atmosphere for downstream workup.

References

• Title: Activation of perfluoroalkyl iodides by anions: extending the scope of halogen bond activation to C(sp3)–H amidation, C(sp2)–H iodination, and perfluoroalkylation reactions Source: RSC Publishing URL: [Link]

• Title: Accelerated Degradation of Perfluorosulfonates and Perfluorocarboxylates by UV/Sulfite + Iodide: Reaction Mechanisms and System Efficiencies Source: Environmental Science & Technology - ACS Publications URL: [Link]

Sources

• 1. Activation of perfluoroalkyl iodides by anions: extending the scope of halogen bond activation to C(sp 3 )–H amidation, C(sp 2 )–H iodination, and per ... - Chemical Science (RSC Publishing) DOI:10.1039/D2SC06145G [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Analytical Methods for Characterizing Heptafluorobutylated Compounds: A Comprehensive Comparison Guide

Executive Summary

The characterization of polar, low-molecular-weight compounds—such as biogenic amines, synthetic cathinones, and amphetamine-type stimulants—presents a persistent challenge in chromatographic analysis. Due to their active hydrogens, these compounds suffer from poor volatility, thermal instability, and severe peak tailing caused by adsorption onto stationary phases.

Derivatization via acylation is the gold standard to overcome these limitations. This guide objectively compares the use of Heptafluorobutyric Anhydride (HFBA) against alternative fluorinated reagents and evaluates the performance of various analytical platforms (GC-EI-MS, GC-NCI-MS, and LC-MS/MS) for characterizing the resulting heptafluorobutylated derivatives.

Mechanistic Principles of Heptafluorobutylation

Heptafluorobutyric anhydride reacts with primary amines, secondary amines, hydroxyls, and thiols via nucleophilic acyl substitution. The reaction replaces the active hydrogen with a heptafluorobutyryl group (-COC3F7).

The Causality of the Chemistry: Masking these active hydrogens eliminates hydrogen bonding, which drastically lowers the boiling point and enhances the volatility of the analyte. Furthermore, the addition of seven highly electronegative fluorine atoms transforms the molecule into an ideal candidate for electron capture techniques.

Reaction mechanism of HFBA derivatization with active hydrogens via nucleophilic substitution.

Comparative Analysis of Derivatizing Agents

While , it must be objectively compared against its shorter-chain fluorinated analogs: Trifluoroacetic anhydride (TFAA) and Pentafluoropropionic anhydride (PFPA).

Why choose HFBA over TFAA or PFPA? The choice of anhydride directly dictates the mass shift of the derivative. In complex biological matrices (e.g., urine, plasma, oral fluid), low-mass endogenous compounds create significant background noise below m/z 200. While studies comparing [1] indicate that PFPA can sometimes yield the highest absolute Signal-to-Noise (S/N) ratio, HFBA provides the largest mass shift (+196 Da per site). This forces the diagnostic fragment ions into a higher, "cleaner" mass range, drastically improving assay specificity and reducing matrix interference. Furthermore, HFBA derivatives often exhibit multi-fragmentation patterns highly beneficial for structural confirmation[2].

Table 1: Performance Comparison of Fluorinated Anhydrides

Data synthesized for the derivatization of amphetamine-type stimulants in biofluids.

Reagent	Formula	Mass Shift (Da)	LOD Range (ng/mL)	Linearity (R²)	Key Analytical Advantage
TFAA	(CF₃CO)₂O	+96	5.0 - 15.0	> 0.991	Highly volatile derivatives; fastest GC elution times.
PFPA	(CF₃CF₂CO)₂O	+146	2.5 - 10.0	> 0.995	Optimal absolute S/N ratio for targeted trace analysis.
HFBA	(CF₃CF₂CF₂CO)₂O	+196	2.5 - 10.0	> 0.994	Shifts diagnostic ions to high m/z, minimizing matrix noise.

Comparison of Analytical Platforms

Once heptafluorobutylated, the derivatives can be analyzed across several platforms. The choice of platform depends on the required sensitivity and the need for structural elucidation.

The Causality of Ionization Choice: In standard Electron Impact (EI) MS, the high energy (70 eV) shatters the heptafluorobutylated molecule, yielding rich spectra for library matching. However, for ultra-trace quantification, Negative Chemical Ionization (NCI) is superior. In NCI, a reagent gas (like methane) slows electrons to thermal energies. The seven fluorine atoms on the HFBA tag act as an electron "sponge," capturing these thermal electrons with extreme efficiency. This shifts the ionization efficiency from ~0.01% (in EI) to >10%, yielding femtogram-level limits of detection.

Table 2: Analytical Platform Comparison for Heptafluorobutylated Targets

Platform	Detection Mechanism	Relative Sensitivity	Structural Elucidation	Matrix Interference
GC-EI-MS	70 eV Electron Impact	Moderate (pg to ng)	Excellent (Rich fragmentation)	Moderate
GC-NCI-MS	Thermal Electron Capture	Ultra-High (fg to pg)	Poor (Minimal fragmentation)	Low
GC-ECD	Halogen Electronegativity	High (pg)	None (Quantitative only)	High (if halogenated matrix)
LC-MS/MS	Electrospray Ionization	Moderate	Good (MRM transitions)	Moderate (Ion suppression)

Self-Validating Experimental Protocol

To ensure trustworthiness, analytical workflows must be self-validating. The following protocol for the HFBA derivatization of amines utilizes isotopic dilution to mathematically normalize any variations in derivatization yield or matrix-induced ion suppression.

Step-by-Step Methodology

• Sample Preparation & Alkaline Extraction: Spike 0.5 mL of the biological sample with a matched deuterated internal standard (e.g., Amphetamine-D5). Add 100 µL of 0.1 N NaOH to basify the matrix, followed by 1.5 mL of ethyl acetate. Causality: Amines must be completely deprotonated (in their free-base form) to act as effective nucleophiles during the acylation reaction. Extract, centrifuge, and transfer the organic layer to a clean glass vial.

• HFBA Derivatization: Evaporate the organic extract to dryness under a gentle stream of nitrogen. Add 50 µL of HFBA and 50 µL of anhydrous ethyl acetate. Seal the vial and incubate at 70°C for 30 minutes. Causality: Heat overcomes the activation energy barrier for sterically hindered amines, ensuring complete conversion. Anhydrous conditions are critical, as moisture will rapidly hydrolyze HFBA into heptafluorobutyric acid.

• Post-Derivatization Cleanup (Critical Step): Remove the vials from the incubator and evaporate completely to dryness under nitrogen. Causality: The derivatization reaction generates heptafluorobutyric acid as a highly acidic byproduct. Injecting this acid directly will rapidly degrade the polysiloxane stationary phase of the GC column and cause severe peak distortion.

• Reconstitution & Analysis: Reconstitute the dried residue in 100 µL of ethyl acetate. Inject 1-2 µL into the GC-MS/MS operating in either EI or NCI mode.

Self-validating experimental workflow for HFBA derivatization and GC-MS analysis of biofluids.

References

• Title: Comparison of 3 Derivatization Methods for the Analysis of Amphetamine-Related Drugs in Oral Fluid by Gas Chromatography-Mass Spectrometry Source: National Center for Biotechnology Information (NCBI) - PMC URL: [Link]

• Title: Comparison of six derivatizing agents for the determination of nine synthetic cathinones using gas chromatography-mass spectrometry Source: Analytical Methods (RSC Publishing) URL: [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of six derivatizing agents for the determination of nine synthetic cathinones using gas chromatography-mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane and Other Fluoroalkylation Reagents for Drug Discovery

In the landscape of modern drug discovery and development, the strategic incorporation of fluorinated moieties is a cornerstone of molecular design. The unique physicochemical properties imparted by fluorine, such as enhanced metabolic stability, increased lipophilicity, and altered pKa, can dramatically improve the pharmacokinetic and pharmacodynamic profile of a drug candidate. Among the diverse array of fluoroalkylation reagents, 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane emerges as a valuable tool for the introduction of the heptafluorobutyl group. This guide provides a comprehensive comparison of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane with other prominent fluoroalkylation reagents, supported by experimental data and mechanistic insights to aid researchers in selecting the optimal reagent for their synthetic challenges.

The Heptafluorobutyl Moiety: Properties and Significance

The heptafluorobutyl group (C₄F₇H₂) offers a distinct set of properties compared to the more commonly utilized trifluoromethyl (CF₃) group. Its larger size and increased fluorine content contribute to greater lipophilicity, which can enhance membrane permeability. Furthermore, the presence of a secondary carbon center in the 2-heptafluorobutyl group introduces steric bulk that can influence ligand-receptor interactions and provide a metabolic shield.

2-Iodo-1,1,1,2,4,4,4-heptafluorobutane: A Precursor to the Heptafluorobutyl Radical

2-Iodo-1,1,1,2,4,4,4-heptafluorobutane (CAS 29151-22-2) primarily serves as a precursor to the 1,1,1,2,4,4,4-heptafluorobutan-2-yl radical under photoredox or thermal conditions. This radical can then engage in a variety of carbon-carbon bond-forming reactions, making it a valuable reagent for late-stage functionalization of complex molecules.

dot

Caption: Classification of common fluoroalkylation reagents.

A Comparative Analysis of Fluoroalkylation Reagents

The choice of a fluoroalkylation reagent is dictated by the desired fluoroalkyl group, the nature of the substrate, and the required reaction conditions. Below is a comparison of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane with other widely used reagents.

Radical Fluoroalkylation Reagents

Radical fluoroalkylation is a powerful method for C-H functionalization and the addition to unsaturated bonds.

Reagent	Fluoroalkyl Group	Typical Reaction Conditions	Advantages	Limitations
2-Iodo-1,1,1,2,4,4,4-heptafluorobutane	-CH(CF₃)CF₂CF₃	Photocatalyst (e.g., fac-Ir(ppy)₃), visible light, or thermal initiation (AIBN)	Introduces a larger, more lipophilic fluoroalkyl group.	Less commercially available than CF₃ sources; potential for side reactions like dehydrohalogenation.
Langlois Reagent (CF₃SO₂Na) [1][2][3]	-CF₃	Oxidant (e.g., t-BuOOH), metal catalyst (e.g., Cu)	Inexpensive, stable solid; versatile for trifluoromethylation of arenes and heteroarenes.[2][3]	Requires an oxidant; can have regioselectivity issues with certain substrates.
Perfluoroalkyl Iodides (e.g., CF₃I, C₄F₉I)	-CF₃, -C₄F₉, etc.	Photocatalyst, UV light, or thermal initiation	Commercially available for various chain lengths; effective for addition to alkenes and alkynes.	Gaseous nature of some reagents (e.g., CF₃I) can be challenging to handle.

Experimental Protocol: Photocatalytic Heptafluorobutylation of Alkenes

This protocol describes a general procedure for the radical addition of the heptafluorobutyl group from 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane to an alkene substrate using a photoredox catalyst.

dot

Caption: General workflow for photocatalytic heptafluorobutylation.

Step-by-Step Methodology:

• Reaction Setup: In a dry Schlenk tube, combine the alkene substrate (1.0 equiv), 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane (1.5 equiv), and the photocatalyst (e.g., fac-Ir(ppy)₃, 1-5 mol%).

• Solvent Addition: Add anhydrous and degassed solvent (e.g., DMF, CH₃CN) to the Schlenk tube.

• Degassing: Subject the reaction mixture to three freeze-pump-thaw cycles to remove dissolved oxygen.

• Irradiation: Place the reaction vessel in front of a visible light source (e.g., blue LED lamp) and stir at room temperature.

• Monitoring: Monitor the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of Na₂S₂O₃.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify the crude product by column chromatography on silica gel.

Nucleophilic Fluoroalkylation Reagents

Nucleophilic reagents deliver a fluoroalkyl anion equivalent to an electrophilic carbon center.

Reagent	Fluoroalkyl Group	Typical Reaction Conditions	Advantages	Limitations
Ruppert-Prakash Reagent (TMSCF₃) [4][5]	-CF₃	Fluoride source (e.g., TBAF, CsF) or a Lewis base	Highly versatile for the trifluoromethylation of carbonyls, imines, and other electrophiles.[5]	Requires a stoichiometric activator; can be sensitive to moisture.
Organometallic Reagents (e.g., CF₃Cu, (CF₃)₂CFLi)	-CF₃, -(CF₃)₂CF	Often generated in situ from a precursor (e.g., fluoroform, 2H-heptafluoropropane)	Can provide access to a variety of fluoroalkyl groups.	Often thermally unstable and require low temperatures; can be highly basic, limiting functional group tolerance.

Electrophilic Fluoroalkylation Reagents

Electrophilic reagents deliver a fluoroalkyl cation equivalent to a nucleophilic substrate.

Reagent	Fluoroalkyl Group	Typical Reaction Conditions	Advantages	Limitations
Togni Reagents [6][7][8]	-CF₃	Often used with a Lewis acid or a metal catalyst (e.g., Cu)	Bench-stable, crystalline solids; effective for the trifluoromethylation of a wide range of nucleophiles, including thiols, enolates, and arenes.[6][8]	Can be expensive; may require an activator.
Umemoto's Reagents [9][10]	-CF₃	Can be used under basic or neutral conditions	Powerful electrophilic trifluoromethylating agents with high thermal stability.[10]	Can be expensive; may have limited substrate scope compared to Togni reagents.

Mechanistic Considerations: Radical vs. Ionic Pathways

The choice between a radical, nucleophilic, or electrophilic fluoroalkylation strategy is fundamentally a question of the desired bond disconnection and the electronic nature of the substrate.

dot

Caption: Simplified mechanistic pathways for different fluoroalkylation strategies.

2-Iodo-1,1,1,2,4,4,4-heptafluorobutane, as a radical precursor, is particularly well-suited for the functionalization of unactivated C-H bonds and the addition to π-systems, areas where ionic methods may be less effective. The generation of the heptafluorobutyl radical under mild photoredox conditions allows for high functional group tolerance, a critical consideration in late-stage functionalization.

Conclusion

2-Iodo-1,1,1,2,4,4,4-heptafluorobutane is a valuable reagent for the introduction of the heptafluorobutyl group via a radical pathway. Its utility is most pronounced in applications where the unique steric and electronic properties of this larger fluoroalkyl group are desired and where radical-mediated transformations are advantageous. While a wide array of fluoroalkylation reagents are available, each with its own set of strengths and weaknesses, a thorough understanding of the reaction mechanism and substrate compatibility is paramount for successful implementation. This guide serves as a starting point for researchers to navigate the expanding landscape of fluoroalkylation chemistry and to make informed decisions in the design and synthesis of next-generation pharmaceuticals.

References

• Ruppert, I.; Schlich, K.; Volbach, W. The First Stable Perfluoroalkyl Carbanions. Tetrahedron Lett.1984, 25 (21), 2195–2198.
• Prakash, G. K. S.; Yudin, A. K. Perfluoroalkylation with Organosilicon Reagents. Chem. Rev.1997, 97 (3), 757–786.
• Langlois, B. R.; Laurent, E.; Roidot, N. A convenient and efficient method for the trifluoromethylation of aromatics. Tetrahedron Lett.1991, 32 (51), 7525–7528.
• Eisenberger, P.; Gischig, S.; Togni, A. Novel 10-I-3 Hypervalent Iodine-Based Compounds for Electrophilic Trifluoromethylation. Chemistry – A European Journal2006, 12 (9), 2579–2586.
• Umemoto, T.; Tomita, K. S-(Trifluoromethyl)dibenzothiophenium and -selenophenium salts. Novel and efficient electrophilic trifluoromethylating agents. Tetrahedron Lett.1986, 27 (28), 3271–3274.
• Charpentier, J.; Früh, N.; Togni, A. Electrophilic Trifluoromethylation by Use of Hypervalent Iodine Reagents. Chem. Rev.2015, 115 (2), 650–682.
• Stanek, K.; Koller, R.; Kieltsch, I.; Eisenberger, P.; Togni, A. Trifluoromethyl-1,3-dihydro-3,3-dimethyl-1,2-benziodoxole. In Encyclopedia of Reagents for Organic Synthesis; John Wiley & Sons, Ltd, 2009.
• Umemoto, T. Exploration of Fluorination Reagents Starting from FITS Reagents. J. Fluorine Chem.2014, 167, 3–15.
• Baran, P. S.; Maimone, T. J. A User's Guide to Radical Reactions in Total Synthesis. Angew. Chem. Int. Ed.2009, 48 (48), 9032–9045.
• Togni, A. New Reagents for Electrophilic Trifluoromethylation. Angew. Chem. Int. Ed. Engl.1996, 35 (13-14), 1475–1477.
• Yagupolskii, L. M.; Kondratenko, N. V.; Timofeeva, G. N. Fluoro-containing organic compounds. J. Fluorine Chem.1997, 82 (2), 115–120.
• Prakash, G. K. S.; Hu, J. Nucleophilic (Trifluoromethyl)trimethylsilane. In Encyclopedia of Reagents for Organic Synthesis; John Wiley & Sons, Ltd, 2005.
• MacMillan, D. W. C. The Advent and Development of Organocatalysis.
• Ji, Y.; Brueckl, T.; Baxter, R. D.; Fujiwara, Y.; Seiple, I. B.; Su, S.; Blackmond, D. G.; Baran, P. S. Innate C-H trifluoromethylation of heterocycles. Proc. Natl. Acad. Sci. U. S. A.2011, 108 (35), 14411–14415.
• Stephenson, C. R. J.; Yoon, T. P.; MacMillan, D. W. C. Visible Light Photoredox Catalysis. In Topics in Current Chemistry; Springer, 2016; Vol. 369.

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Comparative Reactivity Guide: 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane vs. Heptafluoropropyl Iodide

Executive Summary

In the landscape of modern drug development and materials science, the incorporation of fluoroalkyl groups is a critical strategy for enhancing metabolic stability, lipophilicity, and binding affinity. While heptafluoropropyl iodide and 2-iodo-1,1,1,2,4,4,4-heptafluorobutane possess identical fluorine counts, their structural isomerism dictates profoundly different reactivity profiles. This guide provides an authoritative, mechanistic comparison of these two reagents, focusing on their behavior in radical additions and their divergent susceptibilities to side reactions.

Structural and Electronic Profiling

The fundamental reactivity differences between these two iodides stem from their carbon-iodine bond environments. Heptafluoropropyl iodide is a primary perfluoroalkyl iodide, serving as a standard and highly efficient reagent for perfluoroalkylation. In contrast, 2-iodo-1,1,1,2,4,4,4-heptafluorobutane is a secondary fluoroalkyl iodide containing an unfluorinated methylene bridge[1][2].

Quantitative Data: Reagent Properties

Parameter	Heptafluoropropyl Iodide	2-Iodo-1,1,1,2,4,4,4-heptafluorobutane
Chemical Structure	CF3​CF2​CF2​I	CF3​CFICH2​CF3​
CAS Number	754-34-7	29151-22-2
C-I Bond Classification	Primary ( 1∘ )	Secondary ( 2∘ )
Radical Intermediate	CF3​CF2​CF2∙​ (Highly electrophilic)	CF3​C˙FCH2​CF3​ (Sterically hindered)
β -Hydrogens	None	Two (Highly acidic)
Susceptibility to E2 Elimination	None (Stable to strong bases)	High (Rapid dehydroiodination)

Mechanistic Divergence: Radical Addition vs. Elimination

Understanding the causality behind reagent failure is critical for successful reaction design.

Heptafluoropropyl Iodide: Upon homolytic cleavage (via photoredox catalysis or thermal initiation), this reagent generates a primary perfluoroalkyl radical. Because it lacks β -hydrogens, it is completely immune to E2 or E1cb elimination pathways. This structural robust nature allows it to excel in Atom Transfer Radical Addition (ATRA) and radical aryl migration cascades, even in the presence of amine bases or basic photocatalyst quenchers[3][4].

2-Iodo-1,1,1,2,4,4,4-heptafluorobutane: The secondary radical generated by this reagent is slightly less electrophilic due to hyperconjugative electron donation from the adjacent −CH2​− group. More importantly, the protons on this methylene bridge are highly acidic, flanked by strongly electron-withdrawing CF3​ and CFI groups. If any base (such as an amine reductant commonly used in photoredox cycles) is introduced, the reagent undergoes rapid E2 dehydroiodination. This completely bypasses the desired radical pathway, yielding the volatile alkene 1,1,1,2,4,4,4-heptafluoro-2-butene ( CF3​CF=CHCF3​ )[2].

Reaction pathway divergence: Radical addition vs. base-mediated elimination.

Experimental Methodologies (Self-Validating Protocols)

To ensure scientific integrity, the following protocols are designed as self-validating systems, allowing researchers to immediately identify mechanistic deviations.

Protocol A: Photoredox-Catalyzed ATRA using Heptafluoropropyl Iodide

This protocol utilizes visible-light photoredox catalysis to drive the ATRA of heptafluoropropyl iodide across unactivated alkenes[4][5].

• Preparation: In a nitrogen-filled glovebox, combine the alkene substrate (1.0 equiv), heptafluoropropyl iodide (2.0 equiv), and [Cu(dap)2​]Cl catalyst (1.0 mol%) in dry, degassed acetonitrile (0.5 M).

• Irradiation: Seal the vessel and irradiate using a 530 nm green LED for 16 hours at ambient temperature.

  • Causality: Green light selectively excites the copper complex to facilitate an inner-sphere electron transfer. This prevents the direct, unselective homolysis of the C-I bond that typically leads to uncontrolled oligomerization.

• Self-Validation Step: Analyze the crude mixture via GC-MS. The complete consumption of the alkene and the presence of a single major mass peak corresponding to the 1:1 iodine-retained adduct validates the inner-sphere radical transfer mechanism. The absence of telomerization confirms optimal catalyst performance.

Protocol B: Base-Free Radical Addition of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane

Because of its susceptibility to elimination, this secondary iodide requires strictly neutral conditions.

• Preparation: Combine the alkene (1.0 equiv) and 2-iodo-1,1,1,2,4,4,4-heptafluorobutane (1.5 equiv) in a Schlenk flask. Add a neutral thermal initiator (e.g., AIBN, 10 mol%) in rigorously degassed, anhydrous benzene.

• Reaction: Heat the mixture to 70 °C for 12 hours under a nitrogen atmosphere.

  • Causality: By strictly excluding basic additives (like the i−Pr2​NEt often used in photoredox cycles), the highly favored E2 dehydroiodination pathway is shut down, forcing the sterically hindered secondary iodide to undergo the desired ATRA pathway.

• Self-Validation Step: Monitor the reaction progress via 19 F NMR. The appearance of a distinct multiplet corresponding to the newly formed CF3​ environments validates the ATRA product. Critical Failure Check: If a signal appears at approximately -65 ppm (characteristic of the vinylic fluorine in 1,1,1,2,4,4,4-heptafluoro-2-butene), the system has been compromised by trace base or excessive heating, triggering elimination.

Quantitative Performance Data: Yield Comparisons

The table below summarizes the expected yields of these reagents under different catalytic environments, highlighting the catastrophic drop in yield for the secondary iodide when exposed to basic conditions.

Reaction Condition	Heptafluoropropyl Iodide Yield	2-Iodo-1,1,1,2,4,4,4-heptafluorobutane Yield	Primary Byproduct
Thermal ATRA (Neutral, AIBN)	>85%	65% - 75%	None (Clean addition)
Photoredox ATRA (with Amine Base)	80% - 90%	<15%	CF3​CF=CHCF3​ (Elimination)
Radical Cross-Coupling (Basic)	>75%	0% (Complete decomposition)	CF3​CF=CHCF3​ (Elimination)

References

• [3] National Institutes of Health (NIH). "Radical Aryl Migration from Boron to Carbon". PMC. URL:[Link]

• [2] Scribd. "Organinių Junginių Spektroskopija". Scribd Documents. URL:[Link]

• [4] ACS Publications. "The Different Faces of Photoredox Catalysts: Visible-Light-Mediated Atom Transfer Radical Addition (ATRA) Reactions of Perfluoroalkyl Iodides with Styrenes and Phenylacetylenes". ACS Catalysis. URL:[Link]

• [5] ACS Publications. "Visible-Light-Induced Trifluoromethylation of Unactivated Alkenes with Tri(9-anthryl)borane as an Organophotocatalyst". The Journal of Organic Chemistry. URL:[Link]

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Comprehensive Literature Review &amp; Comparison Guide: 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane Chemistry

Target Audience: Researchers, Scientists, and Drug Development Professionals Prepared By: Senior Application Scientist

Executive Summary

In modern drug discovery and materials science, the strategic incorporation of fluorinated motifs is essential for modulating lipophilicity, metabolic stability, and target binding affinity. While primary perfluoroalkyl iodides (e.g., C4​F9​I ) and trifluoromethyl iodide ( CF3​I ) are standard reagents, they often introduce excessive steric bulk or require specialized pressurized handling.

2-Iodo-1,1,1,2,4,4,4-heptafluorobutane (CAS: 29151-22-2)[1],[2] emerges as a highly versatile alternative. Generating a secondary, partially fluorinated radical ( CF3​−C˙F−CH2​−CF3​ ), this reagent offers a unique balance of electrophilicity and steric flexibility. This guide objectively compares its performance against traditional fluoroalkylating agents and provides a self-validating experimental protocol for its application in photoredox-catalyzed Atom Transfer Radical Addition (ATRA).

Mechanistic Profiling & Chemical Causality

To understand the utility of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane, we must analyze the causality behind its reactivity. The structure features an iodine atom on a secondary carbon flanked by a strongly electron-withdrawing −CF3​ group and a methylene ( −CH2​− ) spacer leading to another −CF3​ group.

• Bond Dissociation Energy (BDE): The C–I bond in this secondary fluoroalkyl iodide is slightly weaker than in primary perfluoroalkyl iodides. This lower BDE facilitates easier single-electron transfer (SET) activation by photoredox catalysts.

• Radical Electrophilicity: Pure perfluoroalkyl radicals (like C˙4​F9​ ) are extremely electrophilic, which can lead to unselective hydrogen atom transfer (HAT) side reactions with solvents. The −CH2​− spacer in 1,1,1,2,4,4,4-heptafluorobutane provides hyperconjugative stabilization, slightly reducing the radical's extreme electrophilicity. This results in cleaner addition profiles across unactivated alkenes.

• Industrial Context: The non-iodinated parent alkane, 1,1,1,2,4,4,4-heptafluorobutane, is frequently utilized as a specialized diluent and solvent in advanced polymerization processes due to its inertness and unique phase properties[3],[4],[5]. The iodinated derivative serves as a critical bridge to covalently attach this unique fluorinated chain into target molecules.

Alternative Comparison: Fluoroalkylating Agents

The following table synthesizes the quantitative and qualitative performance data of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane compared to standard industry alternatives.

Parameter	Trifluoromethyl Iodide ( CF3​I )	Perfluorobutyl Iodide ( C4​F9​I )	2-Iodo-1,1,1,2,4,4,4-heptafluorobutane
CAS Number	2314-97-8	423-39-2	29151-22-2[1]
Physical State	Gas (bp -22 °C)	Liquid (bp 67 °C)	Liquid (bp ~65 °C)
Radical Type	Primary ( C˙F3​ )	Primary ( C˙4​F9​ )	Secondary ( CF3​C˙FCH2​CF3​ )
Electrophilicity	Extremely High	High	Moderate (Tuned by −CH2​− )
Handling Requirements	Pressurized reactors/balloons	Standard Schlenk techniques	Standard Schlenk techniques
Typical ATRA Yield	80-85% (Prone to oligomerization)	88-92%	85-89% (High chemoselectivity)
Lipophilicity Impact	Low/Moderate	Very High (Rigid)	High (Flexible spacer)

Reaction Pathway Visualization

The activation of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane is best achieved via visible-light photoredox catalysis. The diagram below maps the self-propagating radical chain mechanism.

Figure 1: Photoredox initiation and radical chain propagation for fluoroalkylation.

Self-Validating Experimental Protocol

To ensure reproducibility, the following protocol for the Atom Transfer Radical Addition (ATRA) of 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane to a terminal alkene is designed as a self-validating system. Every step includes the underlying chemical causality.

Reagents

• Substrate: Terminal alkene (1.0 equiv, 0.5 mmol)

• Fluoroalkylating Agent: 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane (1.5 equiv, 0.75 mmol)

• Photocatalyst: fac−Ir(ppy)3​ (1 mol%)

• Solvent: N,N-Dimethylformamide (DMF), anhydrous (5.0 mL)

Step-by-Step Methodology

• Reagent Assembly (Glovebox preferred but not strictly required):

  • Action: To an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add fac−Ir(ppy)3​ and the alkene. Add DMF, followed by 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane.

  • Causality: The liquid fluoroalkyl iodide is added last to minimize evaporative loss before the system is sealed. DMF is selected because its high dielectric constant stabilizes the polar transition states during single-electron transfer (SET).

• Degassing (Freeze-Pump-Thaw):

  • Action: Seal the tube and perform three cycles of freeze-pump-thaw. Backfill with Argon.

  • Causality: Molecular oxygen ( O2​ ) is a triplet ground-state molecule that will rapidly quench the triplet excited state of the ∗Ir(III) catalyst and trap carbon-centered radicals to form peroxides. Strict exclusion of O2​ is mandatory for high yields.

• Irradiation:

  • Action: Irradiate the reaction mixture using a 450 nm Blue LED array for 16-24 hours. Maintain ambient temperature (~25 °C) using a cooling fan.

  • Causality: The 450 nm wavelength perfectly overlaps with the Metal-to-Ligand Charge Transfer (MLCT) absorption band of fac−Ir(ppy)3​ . The cooling fan prevents thermal degradation of the secondary iodide and suppresses background radical recombination pathways.

• In-Process Validation (Self-Validation Step):

  • Action: At 16 hours, remove a 50 μL aliquot under Argon, dilute in CDCl3​ , and analyze via 19F NMR.

  • Causality: The disappearance of the distinct secondary C-F doublet of the starting material and the emergence of a complex multiplet upfield confirms successful ATRA conversion without needing to isolate the intermediate.

• Workup & Purification:

  • Action: Dilute the mixture with water (15 mL) and extract with Ethyl Acetate (3 x 10 mL). Wash the combined organic layers with saturated aqueous sodium thiosulfate ( Na2​S2​O3​ ).

  • Causality: Thiosulfate reduces any trace molecular iodine ( I2​ ) generated via radical termination side-reactions back to water-soluble iodide ( I− ), preventing product discoloration and degradation during silica gel chromatography.

Workflow Logic

Figure 2: Sequential experimental workflow for the photoredox ATRA protocol.

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Safety & Regulatory Compliance

Personal protective equipment for handling 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane

As a Senior Application Scientist, I recognize that handling fluorinated alkyl iodides like 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane (CAS: 29151-22-2)[1][2] presents a unique intersection of chemical hazards. Highly valued in drug development and materials science for introducing fluoroalkyl groups via photoredox or transition-metal catalysis[3][4], this reagent demands stringent, non-standard operational protocols.

Its dual-nature structure—a highly persistent perfluorinated backbone coupled with a photolytically labile carbon-iodine (C-I) bond—means that standard laboratory safety measures are insufficient. This guide provides a self-validating system for the safe handling, PPE selection, and disposal of this specific fluorinated reagent, ensuring both operator safety and strict environmental compliance.

Part 1: The Mechanistic Hazard Profile

To select the correct protective equipment, we must first understand the causality of the molecule's hazards:

• High Permeation Potential: The heptafluorobutyl chain makes this molecule highly lipophilic. It will rapidly swell and permeate standard laboratory elastomers, rendering standard nitrile or latex gloves completely ineffective for prolonged contact[5].

• Photolytic Degradation: The C-I bond is weak. Upon exposure to ambient light or heat, the molecule degrades homolytically to release fluorinated radicals and elemental iodine gas ( I2​ ), which is a severe respiratory and ocular irritant[3][6].

• Environmental Persistence (PFAS): As a polyfluoroalkyl substance (PFAS) precursor, it is highly resistant to environmental degradation. Improper disposal leads to permanent ecological contamination[5][7].

Part 2: Personal Protective Equipment (PPE) Matrix

Do not rely on standard laboratory PPE. The following matrix outlines the required gear and the scientific rationale behind each choice.

PPE Category	Required Equipment	Mechanistic Justification
Hand Protection	Primary: Laminated film gloves (e.g., Silver Shield/4H).Secondary: Heavy-duty nitrile outer gloves.	Standard nitrile offers zero resistance to fluorinated solvents. Laminated film blocks fluorocarbon permeation, while the outer nitrile glove provides necessary mechanical dexterity.
Respiratory	Certified Chemical Fume Hood (80-100 fpm face velocity).	Mitigates inhalation of volatile fluorinated vapors and sublimated iodine gas[6].
Eye/Face	Chemical splash goggles AND a full face shield.	C-I bond degradation generates gas, pressurizing sealed reagent bottles. A face shield protects against explosive pressure release during unsealing.
Body	Non-porous chemical apron (Neoprene) over a Flame-Resistant (FR) lab coat.	Traditional woven lab coats absorb volatile liquids, trapping them against the skin. A non-porous apron forces the volatile liquid to evaporate away from the operator.

Part 3: Operational Workflow & Experimental Protocol

Every step in this workflow is designed to be self-validating—meaning the success of the safety measure is immediately observable by the researcher.

Step 1: Pre-Operational Setup & Vessel Purging

• Action: Conduct all operations inside a certified fume hood. Wrap the reaction vessel in aluminum foil or use amber glassware. Purge the headspace with Argon or N2​ .

• Causality: Shielding the vessel prevents UV/visible light from cleaving the C-I bond, while the inert atmosphere prevents oxidative side reactions[3][8].

• Validation: The reagent should remain a clear, colorless liquid. A pink or brown tint indicates iodine generation (degradation).

Step 2: Reagent Transfer

• Action: Use gas-tight glass syringes with stainless steel needles or PTFE (Teflon) cannulas. Never use silicone or Tygon tubing.

• Causality: Fluorinated solvents cause rapid swelling and structural failure in silicone-based polymers. PTFE is fully fluorinated and therefore chemically inert to the reagent.

Step 3: Post-Reaction Quenching

• Action: Quench the reaction mixture with a saturated aqueous solution of sodium thiosulfate ( Na2​S2​O3​ ).

• Causality: Any unreacted iodide or free iodine ( I2​ ) generated during the reaction is rapidly reduced to water-soluble, non-volatile iodide ions ( I− ), neutralizing the immediate inhalation hazard.

• Validation: The organic layer will transition from a pink/purple hue (presence of I2​ ) to colorless upon successful quenching.

Part 4: Disposal & Environmental Logistics (PFAS Compliance)

Because 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane is a highly fluorinated substance, it falls under strict emerging PFAS regulatory frameworks[5]. Standard solvent disposal methods are illegal and environmentally catastrophic.

• Segregation: Collect all fluorinated waste (including the quenched aqueous layer and contaminated PTFE consumables) in a dedicated, clearly labeled "PFAS / Highly Fluorinated Halogenated Waste" container. Do not mix with standard chlorinated waste.

• Final Destruction: According to the EPA's 2024 Updated Interim Guidance on the Destruction and Disposal of PFAS, the waste must be routed to a permitted hazardous waste combustor capable of sustained thermal destruction at temperatures exceeding 1100°C to successfully break the ultra-strong C-F bonds[9][10]. Alternatively, disposal in a RCRA Subtitle C hazardous waste landfill or Class I underground injection well is required[9][11].

Part 5: Process Visualization

Workflow for 2-Iodo-1,1,1,2,4,4,4-heptafluorobutane handling and PFAS-compliant disposal.

References

• Title: 1,1,1,2,4,4,4-Heptafluoro-2-iodobutane — Chemical Substance Information Source: NextSDS URL: [Link]

• Title: Addressing the persistence of per- and poly-fluoroalkyl substances (PFAS): current challenges and potential solutions Source: RSC Sustainability (The Royal Society of Chemistry) URL: [Link]

• Title: Continuous flow strategies for using fluorinated greenhouse gases in fluoroalkylations Source: Chemical Society Reviews URL: [Link]

• Title: EPA's Updated Guidance on Destruction and Disposal of PFAS Source: Montrose Environmental URL: [Link]

• Title: EPA Releases Updated Interim Guidance on Destroying and Disposing of Certain PFAS and PFAS-Containing Materials Source: Bergeson & Campbell, P.C. URL: [Link]

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